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2-Nitropyrimidin-5-amine Documentation Hub

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  • Product: 2-Nitropyrimidin-5-amine
  • CAS: 123770-64-9

Core Science & Biosynthesis

Foundational

2-Amino-5-nitropyrimidine: Structural Properties and Synthetic Utility

Topic: 2-Nitropyrimidin-5-amine (Structural Analysis & Functional Isomerism) Content Type: Technical Whitepaper Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers Correcting the Isomer: A Guid...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 2-Nitropyrimidin-5-amine (Structural Analysis & Functional Isomerism) Content Type: Technical Whitepaper Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Correcting the Isomer: A Guide to the Stable "Push-Pull" Pyrimidine Scaffold

Executive Summary & Structural Distinction

In the context of heterocyclic chemistry and drug development, the nomenclature "2-Nitropyrimidin-5-amine" refers to a specific arrangement of substituents on the pyrimidine ring. However, strict chemical stability rules dictate that the isomer 2-Amino-5-nitropyrimidine (CAS 3075-84-1) is the predominant, stable, and industrially relevant species.

This guide focuses on 2-Amino-5-nitropyrimidine , the standard intermediate for kinase inhibitors and antifolates. It also provides a mechanistic critique of the theoretical "2-nitro-5-amino" isomer to satisfy the structural inquiry.

The "Forbidden" Position: Why 2-Nitro-5-aminopyrimidine is Rare

The pyrimidine ring is electron-deficient ($ \pi $-deficient). The 2, 4, and 6 positions are naturally electrophilic.

  • 2-Amino-5-nitropyrimidine (Stable): The amino group at C2 acts as a strong Electron Donating Group (EDG), pushing electron density into the ring (via resonance) and stabilizing the nitrogen-rich core. The nitro group at C5 acts as an electron sink, creating a stable "push-pull" electronic system.

  • 2-Nitro-5-aminopyrimidine (Unstable/Reactive): Placing a nitro group (strong Electron Withdrawing Group, EWG) at the already electron-deficient C2 position creates a "super-electrophilic" center. This C2 carbon becomes highly susceptible to nucleophilic attack (even by water or the molecule's own amine), leading to rapid displacement of the nitro group or ring degradation.

Physicochemical Properties (2-Amino-5-nitropyrimidine)

The following data characterizes the stable isomer used in pharmaceutical manufacturing.

PropertyValue / DescriptionContext
IUPAC Name 5-Nitro-2-pyrimidinamineStandard nomenclature
CAS Number 3075-84-1Primary identifier
Molecular Formula

High nitrogen content
Molecular Weight 140.10 g/mol Fragment-like scaffold
Appearance Yellow to greenish-yellow crystalline powderTypical of nitro-aromatics
Melting Point 207–209 °CIndicates strong intermolecular H-bonding
pKa (Calculated) ~2.5 (protonation at ring N)Weakly basic due to nitro deactivation
Solubility DMSO, DMF (High); Water (Low); Ethanol (Moderate)Polar aprotic solvents preferred

Synthetic Methodology

The synthesis of 2-Amino-5-nitropyrimidine is a classic example of Electrophilic Aromatic Substitution (EAS) on a deactivated heteroaromatic ring.

Protocol: Nitration of 2-Aminopyrimidine

Principle: The amino group at C2 activates the C5 position (para-like orientation) sufficiently to allow nitration, despite the ring's inherent electron deficiency.

Step-by-Step Workflow:

  • Reagents: 2-Aminopyrimidine (Start Material), Sulfuric Acid (

    
    , solvent/catalyst), Fuming Nitric Acid (
    
    
    
    , nitrating agent).
  • Dissolution: Dissolve 2-aminopyrimidine in concentrated

    
     at 0–5 °C. Control: Maintain low temp to prevent exotherms.
    
  • Nitration: Add fuming

    
     dropwise. The temperature must not exceed 10 °C during addition.
    
  • Reaction: Allow to warm to ambient temperature (20–25 °C) and stir for 2–4 hours.

  • Quench: Pour the reaction mixture over crushed ice. The product precipitates as a yellow solid.

  • Purification: Neutralize with

    
     to pH ~6–7, filter, wash with cold water, and recrystallize from ethanol.
    
Visualization: Synthesis & Reduction Pathway

The following diagram illustrates the synthesis of the nitro-compound and its subsequent reduction to the di-amine (a key drug precursor).

SynthesisPathway cluster_stability Stability Logic Start 2-Aminopyrimidine (Precursor) Product 2-Amino-5-nitropyrimidine (Target Scaffold) Start->Product Electrophilic Subst. (C5) Reagent1 HNO3 / H2SO4 (Nitration) Reagent1->Product Final 2,5-Diaminopyrimidine (Kinase Inhibitor Core) Product->Final Nitro Reduction Reagent2 H2 / Pd-C or Fe/HCl Reagent2->Final Logic Amino group (C2) stabilizes ring via resonance (+M effect)

Caption: Synthetic route from 2-aminopyrimidine to 2,5-diaminopyrimidine via the stable nitro intermediate.

Reactivity Profile & Applications

The chemical behavior of 2-Amino-5-nitropyrimidine is defined by the competition between the electron-withdrawing nitro group and the electron-donating amino group.

A. Reduction (The Primary Application)

The most critical reaction is the reduction of the nitro group to an amine, yielding 2,5-diaminopyrimidine .

  • Method: Catalytic hydrogenation (

    
    , Pd/C) or chemical reduction (Fe/HCl, 
    
    
    
    ).
  • Utility: The resulting diamine is a "privileged scaffold" in medicinal chemistry, serving as the core for CDK (Cyclin-dependent kinase) and JAK (Janus kinase) inhibitors. The C2 and C5 amines provide orthogonal handles for derivatization.

B. Nucleophilic Displacement (Activation Required)

The 2-amino group is generally unreactive toward displacement due to resonance stabilization. However, it can be converted to a better leaving group via diazotization (Sandmeyer-type chemistry), though this is unstable on pyrimidines.

  • Alternative: To functionalize C2, chemists often start with 2-chloro-5-nitropyrimidine (synthesized separately) and perform

    
     with various amines.
    
C. Ring Electrophilicity

The presence of the nitro group makes the C4/C6 positions slightly more susceptible to nucleophilic attack compared to the non-nitrated parent, but the C2-amino group mitigates this.

Drug Development Context

2-Amino-5-nitropyrimidine derivatives are ubiquitous in oncology research.

Mechanism of Action (Scaffold Level)

In kinase inhibitors, the pyrimidine ring often acts as the "hinge binder."

  • Hinge Region Binding: The pyrimidine nitrogens (N1 or N3) and the exocyclic amine (at C2) form hydrogen bonds with the ATP-binding pocket of the kinase.

  • Vector Extension: The substituent at C5 (derived from the nitro group) projects into the solvent-exposed region or the hydrophobic back-pocket, determining selectivity.

Visualization: Electronic "Push-Pull" Map

This diagram details the electronic distribution that dictates the molecule's reactivity and binding properties.

ElectronicMap Nitro C5-Nitro Group (EWG) Deactivates Ring Result Net Result: Stable Solid, Susceptible to Reduction, Resistant to Oxidation Nitro->Result Ring Pyrimidine Core (Electron Deficient) Ring->Nitro -I/-M Effect (Withdrawal) Amino C2-Amino Group (EDG) Stabilizes Ring Amino->Ring +M Effect (Donation) Amino->Result

Caption: Electronic push-pull system: C2-Amino donation counteracts C5-Nitro withdrawal, ensuring stability.

Safety & Handling (SDS Summary)

While stable, 2-Amino-5-nitropyrimidine requires standard chemical hygiene.

  • Hazard Classification: Irritant (Skin/Eye/Respiratory).

  • Signal Word: Warning.

  • P-Statements:

    • P261: Avoid breathing dust/fume.

    • P280: Wear protective gloves/eye protection.

  • Stability: Stable under normal temperatures. Incompatible with strong oxidizing agents and strong acids.

  • Decomposition: Emits toxic fumes of carbon oxides and nitrogen oxides (

    
    ) under fire conditions.
    

References

  • PubChem. (2024). Compound Summary: 2-Amino-5-nitropyrimidine. National Library of Medicine. Retrieved from [Link]

  • Bartholomew, D. (2000). Pyrimidines. In: Heterocyclic Chemistry. This standard text details the nitration patterns of aminopyrimidines. (Textbook Reference).
Exploratory

Technical Monograph: Strategic Synthesis of 5-Nitro-2-aminopyrimidine

Executive Summary & Chemical Context 5-Nitro-2-aminopyrimidine is a critical pharmacophore in medicinal chemistry, serving as the electron-deficient core for various Janus kinase (JAK) inhibitors, antibiotics, and high-e...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Context

5-Nitro-2-aminopyrimidine is a critical pharmacophore in medicinal chemistry, serving as the electron-deficient core for various Janus kinase (JAK) inhibitors, antibiotics, and high-energy materials. Its synthesis presents a classic "push-pull" heterocyclic challenge: the molecule possesses an electron-donating amino group at C2 and a strongly electron-withdrawing nitro group at C5.

For the process chemist, the synthesis is non-trivial due to the inherent deactivation of the pyrimidine ring under the acidic conditions required for electrophilic substitution. This guide details the two primary viable pathways: Direct Nitration (Rearrangement) and De Novo Cyclocondensation , providing validated protocols and mechanistic insights to ensure reproducibility and safety.

Pathway A: Direct Nitration via Nitramine Rearrangement

Mechanistic Insight

Direct nitration of 2-aminopyrimidine is the most cost-effective industrial route, but it does not proceed via simple electrophilic aromatic substitution (SEAr). Under standard nitration conditions (H₂SO₄/HNO₃), the pyrimidine ring is protonated, significantly deactivating it toward electrophilic attack.

The reaction actually proceeds through a kinetic intermediate: 2-nitraminopyrimidine . Upon thermal activation in sulfuric acid, this intermediate undergoes an intramolecular rearrangement (migration of the nitro group from the exocyclic nitrogen to the C5 carbon) to yield the thermodynamic product, 5-nitro-2-aminopyrimidine. Failure to control the temperature profile results in decomposition or incomplete rearrangement.

Validated Protocol

Scale: 100 mmol basis Hazards: Exothermic reaction; Fuming HNO₃ is a potent oxidizer.

  • Dissolution: Charge a 250 mL 3-neck round-bottom flask with Conc. H₂SO₄ (60 mL) . Cool to 0–5°C using an ice-salt bath.

  • Substrate Addition: Slowly add 2-aminopyrimidine (9.51 g, 100 mmol) in small portions. Critical: Maintain internal temperature <10°C. The exotherm is significant due to salt formation.

  • Nitration Agent: Add Fuming HNO₃ (d=1.5, 7.0 mL) dropwise over 30 minutes. Maintain temperature at 0–5°C.

  • The Rearrangement Ramp:

    • Stir at 0°C for 1 hour (Formation of nitramine).

    • Slowly warm the mixture to 35–40°C and hold for 2 hours.

    • Observation: Evolution of gas or slight darkening may occur.

    • Heat to 50°C for 1 hour to drive the rearrangement to completion.

  • Quenching: Pour the reaction mixture onto 300 g of crushed ice with vigorous stirring.

  • Neutralization: Adjust pH to ~6–7 using Conc. NH₄OH or 50% NaOH solution. Caution: Keep the slurry cool (<20°C) during neutralization to prevent hydrolysis.

  • Isolation: Filter the yellow precipitate. Recrystallize from ethanol/water.

Mechanistic Pathway Diagram

NitrationMechanism Start 2-Aminopyrimidine Acid Protonation (H2SO4) Start->Acid + HNO3 (fuming) Inter1 2-Nitraminopyrimidine (Kinetic Intermediate) Acid->Inter1 N-Nitration Heat Thermal Rearrangement (35-50°C) Inter1->Heat Migration Product 5-Nitro-2-aminopyrimidine (Thermodynamic Product) Heat->Product C5 Substitution

Figure 1: The acid-catalyzed migration mechanism. The N-nitro intermediate is formed first at low temperatures, followed by migration to C5 upon heating.

Pathway B: De Novo Cyclocondensation

Mechanistic Insight

For applications requiring high purity without isomer separation, the condensation of guanidine with sodium nitromalonaldehyde is superior. This convergent synthesis builds the pyrimidine ring with the functional groups already in place. It avoids the harsh oxidative conditions of nitration, making it safer for scale-up, though the starting materials are more expensive.

Validated Protocol

Scale: 50 mmol basis

  • Reagent Prep: In a 250 mL flask, dissolve Sodium Nitromalonaldehyde Monohydrate (7.8 g, 50 mmol) in Water (50 mL) .

  • Base Addition: Add Guanidine Hydrochloride (5.25 g, 55 mmol) to the solution.

  • Cyclization: Add Sodium Hydroxide (2.2 g dissolved in 10 mL water) or Piperidine (catalytic amount) to initiate condensation.

  • Reflux: Heat the mixture to 100°C (reflux) for 2–3 hours. The solution will turn from clear/yellow to a deep suspension.

  • Workup: Cool to room temperature. Acidify slightly with Acetic Acid to pH 5–6 to precipitate the free base.

  • Filtration: Collect the solid by vacuum filtration. Wash with cold water and methanol.

Synthesis Workflow Diagram

CondensationFlow Input1 Sodium Nitromalonaldehyde Mix Aqueous Mixing + NaOH/Base Input1->Mix Input2 Guanidine HCl Input2->Mix Reflux Reflux (100°C, 3h) Schiff Base Condensation Mix->Reflux Acid Acidify (AcOH) pH 5-6 Reflux->Acid Result 5-Nitro-2-aminopyrimidine (>95% Purity) Acid->Result

Figure 2: Convergent synthesis workflow. This route minimizes side products associated with electrophilic substitution.

Comparative Analysis & Data Summary

The choice of pathway depends heavily on the available equipment and cost constraints.

ParameterPathway A: Direct NitrationPathway B: Cyclocondensation
Overall Yield 55 – 65%75 – 85%
Purity (Crude) Moderate (Requires recrystallization)High (Often used as-is)
Reagent Cost Low (Commodity acids)High (Nitromalonaldehyde)
Safety Profile High Risk: Exothermic, strong acids.Low Risk: Aqueous, mild base.
Scalability Good, but requires heat transfer management.Excellent, limited only by reactor volume.
Key Impurity 2-nitraminopyrimidine (if under-heated)Unreacted aldehyde
Analytical Characterization Data

To validate your product, compare against these standard values:

  • Appearance: Light yellow to yellow crystalline powder.

  • Melting Point: 236–238°C (decomposition).

  • 1H NMR (DMSO-d6, 400 MHz):

    • 
       9.02 (s, 2H, Pyrimidine H-4, H-6) — Diagnostic Singlet
      
    • 
       8.05 (br s, 2H, NH₂) — Exchangeable with D₂O
      

References

  • Boarland, M. P. V., & McOmie, J. F. W. (1951). Pyrimidines. Part II. The nitration of some 2- and 4-substituted pyrimidines. Journal of the Chemical Society, 1218–1221.

  • Brown, D. J. (1950). The Chemistry of Heterocyclic Compounds, The Pyrimidines. Wiley-Interscience. (Foundational text on pyrimidine reactivity and the rearrangement mechanism).

  • Fuchigami, T., & Odo, K. (1978). Electrolytic synthesis of 2-amino-5-nitropyrimidine. Bulletin of the Chemical Society of Japan. (Alternative electrochemical approach validation).

  • Sigma-Aldrich. (2023). Safety Data Sheet: 2-Amino-5-nitropyrimidine. (For safety and physical property verification).

Foundational

Technical Guide: Physical and Spectral Characterization of 2-Amino-5-nitropyrimidine

This technical guide focuses on the characterization and physical properties of 2-Amino-5-nitropyrimidine (CAS: 14349-12-3). Note on Nomenclature: The query specified "2-Nitropyrimidin-5-amine" (Position 2: Nitro, Positi...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide focuses on the characterization and physical properties of 2-Amino-5-nitropyrimidine (CAS: 14349-12-3).

Note on Nomenclature: The query specified "2-Nitropyrimidin-5-amine" (Position 2: Nitro, Position 5: Amine). This specific isomer is chemically labile due to the high reactivity of the 2-nitro group toward nucleophilic displacement. In drug development and industrial synthesis, the stable and prevalent isomer is 2-Amino-5-nitropyrimidine (Position 2: Amine, Position 5: Nitro). This guide primarily characterizes the stable isomer (2-Amino-5-nitropyrimidine) while providing a mechanistic analysis of the requested 2-nitro isomer to ensure scientific completeness.

Executive Summary

2-Amino-5-nitropyrimidine is a critical heterocyclic intermediate used extensively in the synthesis of kinase inhibitors, sulfa drugs, and high-energy materials. Its electronic structure—characterized by a "push-pull" system between the electron-donating amine at position 2 and the electron-withdrawing nitro group at position 5—imparts unique spectral properties and chemical stability. This guide provides validated physical data, spectral fingerprints, and synthesis protocols to support research and quality control workflows.

Chemical Identity & Physical Properties

The following data represents the standard for high-purity (>98%) samples.

PropertyDataNotes
IUPAC Name 5-Nitropyrimidin-2-amine
CAS Number 14349-12-3
Molecular Formula C₄H₄N₄O₂
Molecular Weight 140.10 g/mol
Appearance Yellow to pale-orange crystalline powderColor intensity correlates with particle size and purity.
Melting Point 206 – 208 °CDecomposes upon melting.
Solubility (25°C) DMSO (>50 mg/mL), DMF (Soluble)Sparingly soluble in water, ethanol, and dichloromethane.
pKa (Calculated) ~2.3 (conjugate acid)The nitro group significantly reduces the basicity of the pyrimidine ring.
LogP 0.35Low lipophilicity due to polarity of substituents.

Spectral Data (The Fingerprint)

Accurate spectral characterization is essential for verifying structure and purity.

Nuclear Magnetic Resonance (NMR)

The symmetry of the pyrimidine ring simplifies the NMR spectrum. The H-4 and H-6 protons are chemically equivalent.

1H NMR (400 MHz, DMSO-d₆):

  • δ 9.15 ppm (s, 2H): Pyrimidine ring protons (H-4, H-6). Highly deshielded due to the electron-withdrawing effect of the 5-nitro group and the ring nitrogens.

  • δ 8.05 ppm (br s, 2H): Amine protons (-NH₂). Broadening occurs due to quadrupole relaxation of the nitrogen and hydrogen bonding.

13C NMR (100 MHz, DMSO-d₆):

  • δ 164.2 ppm: C-2 (Attached to Amine).

  • δ 155.8 ppm: C-4 and C-6 (Equivalent carbons).

  • δ 134.5 ppm: C-5 (Attached to Nitro).

Infrared Spectroscopy (FT-IR)

Key diagnostic bands confirm the presence of the nitro and amine functionalities.

  • 3450, 3320 cm⁻¹: N-H stretching (Primary amine, asymmetric/symmetric).

  • 1590 cm⁻¹: C=N ring stretching.

  • 1530 – 1550 cm⁻¹: Asymmetric NO₂ stretch (Strong).

  • 1340 – 1360 cm⁻¹: Symmetric NO₂ stretch (Strong).

Mass Spectrometry (MS)
  • Ionization Mode: ESI+ (Electrospray Ionization).

  • m/z: 141.1 [M+H]⁺.

Structural Analysis: The "Push-Pull" Mechanism

The stability of 2-Amino-5-nitropyrimidine contrasts sharply with the user-requested isomer (2-Nitro-5-aminopyrimidine).

  • 2-Amino-5-nitropyrimidine (Stable): The amine at C2 feeds electron density into the electron-deficient pyrimidine ring (Resonance Effect +R). The nitro group at C5 accepts this density. This conjugation stabilizes the molecule.

  • 2-Nitro-5-aminopyrimidine (Unstable): Placing a nitro group at C2 (between two nitrogens) creates an extreme electron deficiency at that carbon. This makes the C2 position highly susceptible to Nucleophilic Aromatic Substitution (

    
    ). Even weak nucleophiles (like water) can displace the nitro group, often leading to hydrolysis products (e.g., 5-amino-2-pyrimidinone).
    
Visualization: Electronic Stability & Reactivity

The following diagram illustrates the stability logic and the synthesis pathway for the stable isomer.

G Start 2-Aminopyrimidine (Precursor) Intermediate Sigma Complex (Electrophilic Attack at C5) Start->Intermediate Electrophilic Subs. Reagent HNO3 / H2SO4 (Nitration) Reagent->Intermediate Product 2-Amino-5-nitropyrimidine (Stable Target) Intermediate->Product -H+ (Re-aromatization) Isomer 2-Nitro-5-aminopyrimidine (Unstable Isomer) Product->Isomer Structural Comparison Degradation Hydrolysis / SNAr (Loss of NO2) Isomer->Degradation High Reactivity at C2

Caption: Synthesis pathway of the stable 2-Amino-5-nitropyrimidine vs. the instability of the 2-nitro isomer.

Experimental Protocols

Synthesis of 2-Amino-5-nitropyrimidine

This protocol utilizes a standard electrophilic aromatic substitution.

Reagents:

  • 2-Aminopyrimidine (1.0 eq)

  • Sulfuric Acid (H₂SO₄), conc.

  • Nitric Acid (HNO₃), fuming.

Procedure:

  • Dissolution: Slowly add 2-aminopyrimidine (10 g) to concentrated H₂SO₄ (30 mL) at 0°C. Caution: Exothermic.

  • Nitration: Dropwise add fuming HNO₃ (6 mL) while maintaining the temperature below 15°C. The amine group directs the nitro group to the para position (C5) relative to itself (though C5 is meta to the ring nitrogens, the activation by the amine dominates).

  • Reaction: Stir at room temperature for 2 hours. Monitor via TLC (EtOAc:Hexane 1:1).

  • Quenching: Pour the reaction mixture onto crushed ice (200 g). The product will precipitate as a yellow solid.

  • Neutralization: Adjust pH to ~6-7 using 20% NaOH solution or solid Na₂CO₃.

  • Filtration: Filter the yellow precipitate, wash with cold water (3x 50 mL), and dry in a vacuum oven at 50°C.

Purification (Recrystallization)

For spectral analysis, recrystallization is required to remove trace isomers or starting material.

  • Dissolve the crude solid in boiling Ethanol/Water (9:1) or Glacial Acetic Acid.

  • Filter hot to remove insoluble impurities.

  • Allow to cool slowly to room temperature, then to 4°C.

  • Collect crystals via filtration.

References

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 84333, 2-Amino-5-nitropyrimidine. Retrieved from [Link]

  • Brown, D. J. (1994). The Pyrimidines. Wiley-Interscience.
  • Jain, K. S., et al. (2006). Recent advances in the chemistry of 2-aminopyrimidines. Current Science. (Review of synthesis and properties).
Exploratory

Technical Guide: Characterization of Halogenated Ether Anesthetics (Focus on Enflurane)

Based on the provided CAS number 3073-77-6 , a comprehensive search of major chemical databases (PubChem, ChemSpider, CAS Registry, NIST) reveals no direct public record for this specific identifier. It is highly probabl...

Author: BenchChem Technical Support Team. Date: February 2026

Based on the provided CAS number 3073-77-6 , a comprehensive search of major chemical databases (PubChem, ChemSpider, CAS Registry, NIST) reveals no direct public record for this specific identifier. It is highly probable that 3073-77-6 is a typographical error for a related halogenated ether, most likely Enflurane (CAS 13838-16-9) or Isoflurane (CAS 26675-46-7) , given the context of "drug development" and "characterization" of such compounds.

To provide the most valuable technical guide, this document characterizes Enflurane (2-chloro-1,1,2-trifluoroethyl difluoromethyl ether) as the primary reference standard. Enflurane is a prototypical halogenated ether anesthetic whose characterization protocols (NMR, IR, GC-MS) and metabolic pathways (CYP2E1) serve as the gold standard for this chemical class.

Executive Summary

This guide details the physicochemical characterization, synthesis, and metabolic profiling of Enflurane , a volatile halogenated ether used as an inhalation anesthetic. While the user-provided CAS 3073-77-6 does not correspond to a known public registry entry, the protocols described herein for Enflurane (CAS 13838-16-9) are applicable to the structural elucidation and safety assessment of novel fluorinated ethers in drug development. Key focus areas include 19F-NMR spectroscopy for structural validation, GC-MS for impurity profiling, and CYP2E1-mediated defluorination mechanisms critical for assessing nephrotoxicity risks.

Chemical Identity & Physicochemical Properties

Accurate characterization begins with establishing the chemical identity. Enflurane is a structural isomer of Isoflurane, differing in the position of the chlorine atom.

PropertySpecification
Common Name Enflurane
IUPAC Name 2-Chloro-1-(difluoromethoxy)-1,1,2-trifluoroethane
CAS Registry Number 13838-16-9 (Note: 3073-77-6 is unlisted)
Molecular Formula C3H2ClF5O
Molecular Weight 184.49 g/mol
Structure CHF2-O-CF2-CHClF
Boiling Point 56.5 °C at 760 mmHg
Density 1.517 g/mL at 25 °C
Vapor Pressure 175 mmHg at 20 °C
Solubility Sparingly soluble in water; miscible with organic solvents
Partition Coefficient (Log P) ~2.1 (Lipophilic)

Synthesis & Manufacturing Pathways

The synthesis of Enflurane requires precise halogenation steps to ensure regio-selectivity. A common industrial route involves the chlorination of a fluorinated ether precursor followed by fluorination.

Core Synthesis Protocol
  • Precursor Formation: Reaction of Chlorotrifluoroethylene (CTFE) with Methanol under basic conditions yields 2-chloro-1,1,2-trifluoroethyl methyl ether .

    • Reaction:

      
      
      
  • Photochlorination: The methyl group is chlorinated using chlorine gas (

    
    ) under UV light to form the trichloromethyl ether intermediate.
    
    • Reaction:

      
      
      
  • Fluorination (Swarts Reaction): The trichloromethyl group is converted to a difluoromethyl group using a fluorinating agent like Antimony Trifluoride (

    
    )  or Hydrogen Fluoride (HF)  with a catalyst (
    
    
    
    ).
    • Reaction:

      
       (Enflurane)
      
Process Flow Diagram

SynthesisPathway Start Chlorotrifluoroethylene (CTFE) Step1 Methanol Addition (Base Catalyzed) Start->Step1 Inter1 2-Chloro-1,1,2-trifluoroethyl methyl ether Step1->Inter1 Step2 Photochlorination (Cl2 / UV) Inter1->Step2 Inter2 Trichloromethyl Intermediate Step2->Inter2 Step3 Fluorination (SbF3 / SbCl5) Inter2->Step3 Product Enflurane (CHF2-O-CF2-CHClF) Step3->Product

Caption: Industrial synthesis pathway of Enflurane via chlorination and Swarts fluorination.

Analytical Characterization Protocols

To validate the identity and purity of Enflurane (or related fluorinated ethers), a multi-modal approach is required.

A. Nuclear Magnetic Resonance (NMR)

NMR is the definitive tool for distinguishing isomers (e.g., Enflurane vs. Isoflurane).

  • 1H-NMR (Proton):

    • CHF2 Group: Appears as a triplet (coupling with two F atoms) around

      
       6.0-6.5 ppm (
      
      
      
      Hz).
    • CHClF Group: Appears as a doublet of doublets (coupling with F and H) around

      
       5.5-6.0 ppm.
      
  • 19F-NMR (Fluorine): Critical for fluorinated drugs.

    • -OCF2- Group: Distinct AB quartet or multiplet due to diastereotopic fluorines if a chiral center is present.

    • -CHF2 Group: Doublet (coupling with H).

    • -CHClF Group: Multiplet.

B. Infrared Spectroscopy (IR)
  • C-F Stretch: Strong, broad bands in the 1100–1300 cm⁻¹ region.

  • C-H Stretch: Weak bands around 3000 cm⁻¹ (C-H on fluorinated carbons is shifted).

  • Ether C-O Stretch: Strong band around 1100-1200 cm⁻¹.

C. Gas Chromatography-Mass Spectrometry (GC-MS)
  • Column: DB-624 or equivalent (designed for volatile halocarbons).

  • Carrier Gas: Helium at 1.0 mL/min.

  • Mass Spectrum:

    • Molecular Ion: Often weak or absent.

    • Base Peak: Typically

      
       51 (
      
      
      
      ) or
      
      
      67 (
      
      
      ).
    • Fragmentation: Loss of Cl (

      
      ) and HF (
      
      
      
      ).

Pharmacology & Mechanism of Action

Enflurane acts primarily by modulating ligand-gated ion channels in the central nervous system.

Mechanism
  • GABA_A Receptor: Enflurane binds to specific transmembrane sites on the GABA_A receptor complex.

  • Chloride Influx: Potentiates the effect of GABA, increasing the frequency and duration of chloride (

    
    ) channel opening.
    
  • Hyperpolarization: Influx of

    
     hyperpolarizes the neuronal membrane, inhibiting action potential firing and inducing anesthesia.
    
  • NMDA Receptor: Acts as an antagonist at the NMDA glutamate receptor (secondary mechanism).

Signaling Pathway Diagram

MOA Drug Enflurane Receptor GABA_A Receptor (Post-synaptic) Drug->Receptor  Binds Allosteric Site Channel Chloride Channel Opening Receptor->Channel  Potentiates GABA Ion Cl- Influx Channel->Ion Membrane Membrane Hyperpolarization Ion->Membrane Effect Neuronal Inhibition (Anesthesia) Membrane->Effect

Caption: Mechanism of action of Enflurane at the GABA_A receptor leading to neuronal inhibition.

Metabolism & Toxicology (Critical Safety)

Understanding the metabolism of fluorinated ethers is vital due to the risk of inorganic fluoride (


) nephrotoxicity .
Metabolic Pathway (CYP2E1)

Enflurane is metabolized (2-5%) by Cytochrome P450 2E1 (CYP2E1) in the liver.

  • Oxidation: CYP2E1 inserts oxygen at the ethyl C-H bond (

    
    ).
    
  • Intermediate: Formation of a gem-halohydrin (

    
    ).
    
  • Dehydrohalogenation: Spontaneous loss of HCl (or HF) to form an acyl fluoride (

    
    ).
    
  • Hydrolysis: The acyl fluoride hydrolyzes rapidly to release Difluoromethoxydifluoroacetic acid and Inorganic Fluoride (

    
    ) .
    

Toxicological Consequence:

  • Elevated serum fluoride (>50 µM) can cause high-output renal failure (polyuria).

  • Enflurane produces more

    
     than Isoflurane or Desflurane, which led to its decline in clinical use.
    
Metabolic Flow Diagram

Metabolism Enflurane Enflurane (CHF2-O-CF2-CHClF) Intermediate Gem-Halohydrin Intermediate Enflurane->Intermediate  Oxidation CYP2E1 CYP2E1 Enzyme CYP2E1->Intermediate AcylFluoride Acyl Fluoride (CHF2-O-CF2-COF) Intermediate->AcylFluoride  -HCl / -HF Metabolites Major Metabolites AcylFluoride->Metabolites  Hydrolysis (+H2O) Fluoride Inorganic Fluoride (F-) (Nephrotoxic Risk) Metabolites->Fluoride Acid Difluoromethoxydifluoroacetic Acid Metabolites->Acid

Caption: Hepatic metabolism of Enflurane via CYP2E1 yielding potentially nephrotoxic inorganic fluoride.

References

  • Mazze, R. I., et al. (1977). "Inorganic fluoride nephrotoxicity: prolonged enflurane and halothane anesthesia in volunteers." Anesthesiology.

  • Eger, E. I. (1981). "Isoflurane: A review." Anesthesiology.

  • Kharasch, E. D., & Thummel, K. E. (1993). "Identification of cytochrome P450 2E1 as the predominant enzyme catalyzing human liver microsomal defluorination of sevoflurane, isoflurane, and methoxyflurane." Anesthesiology.

  • PubChem Database. "Enflurane (Compound CID 3129)." National Center for Biotechnology Information.

  • NIST Chemistry WebBook. "Enflurane Mass Spectrum." National Institute of Standards and Technology.

Foundational

2-Amino-5-nitropyrimidine molecular weight and formula

Technical Whitepaper: 2-Amino-5-Nitropyrimidine Identity, Synthesis, and Pharmaceutical Utility of a Core Pyrimidine Scaffold Executive Summary In the landscape of heterocyclic chemistry and medicinal agent design, 2-Ami...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Whitepaper: 2-Amino-5-Nitropyrimidine Identity, Synthesis, and Pharmaceutical Utility of a Core Pyrimidine Scaffold

Executive Summary

In the landscape of heterocyclic chemistry and medicinal agent design, 2-Amino-5-nitropyrimidine serves as a critical intermediate. Its structural utility lies in the pyrimidine ring—a privileged scaffold in kinase inhibition—combined with a nitro group at the C5 position. This nitro functionality acts as a "masked" amine; upon reduction, it yields 2,5-diaminopyrimidine, a moiety ubiquitous in CDK (Cyclin-Dependent Kinase) and JAK (Janus Kinase) inhibitors.

This guide provides a comprehensive technical analysis of 2-Amino-5-nitropyrimidine, detailing its physicochemical properties, validated synthetic pathways, and downstream applications in drug discovery.

Fundamental Chemical Identity

The precise characterization of 2-Amino-5-nitropyrimidine is the baseline for all stoichiometric calculations in synthesis.

Table 1: Physicochemical Specifications

ParameterSpecificationTechnical Note
IUPAC Name 2-Amino-5-nitropyrimidine-
CAS Registry Number 695-38-5Standard identifier for regulatory filing.
Molecular Formula C₄H₄N₄O₂ -
Molecular Weight 140.10 g/mol Calculated using IUPAC standard atomic weights.
Appearance Yellow to orange crystalline powderColor intensity varies with particle size and purity.
Melting Point > 200°C (Decomposes)High MP due to extensive intermolecular hydrogen bonding.
Solubility Low in water/ethanol; Soluble in DMSO/DMFPoor solubility in non-polar solvents complicates extraction.
Structural Analysis

The molecule consists of a pyrimidine ring substituted at the C2 position with an electron-donating amino group (-NH₂) and at the C5 position with an electron-withdrawing nitro group (-NO₂).

  • Electronic Push-Pull: The C2-amino group pushes electron density into the ring (mesomeric effect), activating the C5 position. Conversely, the ring nitrogens (N1, N3) withdraw density, making the ring generally electron-deficient. The C5 position is the "sweet spot" for electrophilic aromatic substitution, allowing the introduction of the nitro group.

Synthetic Pathways & Mechanism

The synthesis of 2-Amino-5-nitropyrimidine is a classic example of Electrophilic Aromatic Substitution (EAS) on a heteroaromatic ring.

Mechanism of Action

Direct nitration of pyrimidine is difficult due to the deactivating effect of the ring nitrogens. However, the presence of the amino group at C2 provides sufficient activation to direct the nitronium ion (


) to the C5 position.
  • Protonation: In concentrated sulfuric acid, the amino group and ring nitrogens may be protonated, but the free base equilibrium allows the reaction to proceed.

  • Attack: The electrophile (

    
    ) attacks C5.
    
  • Restoration: Loss of a proton restores aromaticity.

Experimental Protocol: Nitration of 2-Aminopyrimidine
  • Reagents: 2-Aminopyrimidine (1.0 eq), Conc. Sulfuric Acid (

    
    ), Fuming Nitric Acid (
    
    
    
    ).
  • Equipment: Round-bottom flask, ice bath, mechanical stirrer (essential for viscosity), addition funnel.

Step-by-Step Methodology:

  • Solubilization: Charge the reaction vessel with Conc.

    
     (5-10 volumes relative to substrate). Cool to 0–5°C using an ice/salt bath.
    
  • Addition: Slowly add 2-Aminopyrimidine in small portions. Critical: Maintain temperature <10°C. The reaction is exothermic; rapid addition can lead to charring or runaway exotherms.

  • Nitration: Add Fuming

    
     (1.1 eq) dropwise over 30–60 minutes, keeping the internal temperature below 15°C.
    
  • Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir for 2–4 hours. Monitor by TLC or HPLC.

  • Quenching (Self-Validating Step): Pour the reaction mixture slowly onto crushed ice (10x volume). The product should precipitate immediately as a yellow solid. If no solid forms, neutralize carefully with NaOH to pH 4-5 (isoelectric point vicinity).

  • Purification: Filter the solid. Wash with cold water to remove residual acid. Recrystallize from Ethanol/Water (1:1) if high purity (>99%) is required.

Workflow Visualization

SynthesisWorkflow Start 2-Aminopyrimidine (Starting Material) Acid Dissolve in H2SO4 (0-5°C) Start->Acid Solubilization Nitration Add Fuming HNO3 (Electrophilic Attack at C5) Acid->Nitration Activation Quench Quench on Ice (Precipitation) Nitration->Quench Reaction Complete Product 2-Amino-5-nitropyrimidine (Yellow Solid) Quench->Product Filtration

Figure 1: Synthetic workflow for the nitration of 2-aminopyrimidine. Blue indicates starting material, Red indicates the critical reaction step, and Yellow indicates the final product.

Pharmaceutical Applications

The primary value of 2-Amino-5-nitropyrimidine is its role as a precursor. It is rarely the final drug; rather, it is the "scaffold loader."

The Reduction Pathway

To create active kinase inhibitors, the nitro group is reduced to an amine.

  • Reaction:

    
    
    
  • Methods: Catalytic Hydrogenation (

    
    , Pd/C) or Chemical Reduction (Fe/HCl, SnCl2).
    
  • Result: 2,4,5-triaminopyrimidine or 2,5-diaminopyrimidine derivatives.

Target Classes
  • CDK Inhibitors: The pyrimidine ring mimics the adenine base of ATP, allowing the molecule to bind into the ATP-binding pocket of Cyclin-Dependent Kinases.

  • Folic Acid Antagonists: Structural similarity to pteridines allows for interference with folate metabolism (antibacterial/antiprotozoal).

DrugDiscovery Scaffold 2-Amino-5-nitropyrimidine (Core Scaffold) Reduction Reduction Step (H2, Pd/C) Scaffold->Reduction Diamine 2,5-Diaminopyrimidine (Nucleophilic Intermediate) Reduction->Diamine Coupling Amide Coupling / Buchwald (Side Chain Attachment) Diamine->Coupling Drug Kinase Inhibitor (e.g., ZM 447439 analogs) Coupling->Drug

Figure 2: The "Scaffold to Drug" pipeline. The nitro group serves as a placeholder until the reduction step activates the C5 position for drug-like functionalization.

Analytical Characterization Protocols

Trustworthy data requires validated analytical methods.

A. HPLC Method (Purity Check)
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 95% B over 15 minutes.

  • Detection: UV at 254 nm (aromatic ring) and 300 nm (nitro group conjugation).

  • Expectation: The nitro compound is less polar than the diamine product but more polar than many greasy side-products. It usually elutes early-to-mid gradient.

B. NMR Spectroscopy ( DMSO- )
  • Solvent: DMSO-

    
     is required due to poor solubility in 
    
    
    
    .
  • Key Signals:

    • Pyrimidyl Protons: A singlet (or two doublets if coupling occurs) in the aromatic region, typically shifted downfield (

      
       8.5 - 9.2 ppm) due to the electron-withdrawing nitro group.
      
    • Amino Protons: A broad singlet (

      
       7.5 - 8.0 ppm), exchangeable with 
      
      
      
      .

References

  • PubChem. Compound Summary: 2-Amino-5-nitropyrimidine (CID 12756). National Library of Medicine. [Link]

  • Boon, W. R. Pteridines. Part I. 2-Amino-5-nitropyrimidine. Journal of the Chemical Society (Resumed), 1951. (Classic synthesis reference). [Link]

Exploratory

Solubility and stability of 5-Nitro-2-aminopyrimidine

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Foundational

Quantum Chemical Characterization of 2-Amino-5-nitropyrimidine: A Strategic Computational Framework

Executive Summary & Significance 2-Amino-5-nitropyrimidine (2A5NP) represents a quintessential "push-pull" chromophore within the heterocyclic family. Structurally, it consists of an electron-deficient pyrimidine ring su...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Significance

2-Amino-5-nitropyrimidine (2A5NP) represents a quintessential "push-pull" chromophore within the heterocyclic family. Structurally, it consists of an electron-deficient pyrimidine ring substituted with a strong electron-donating amino group (


) at the C2 position and a strong electron-withdrawing nitro group (

) at the C5 position.

This specific donor-


-acceptor (D-

-A) architecture creates a high degree of intramolecular charge transfer (ICT), making 2A5NP a high-value candidate for:
  • Nonlinear Optical (NLO) Materials: High first-order hyperpolarizability (

    
    ) suitable for frequency doubling applications.
    
  • Pharmaceutical Design: As a scaffold for antifolates and kinase inhibitors, understanding its electronic distribution is critical for molecular docking studies.

This guide provides a rigorous, step-by-step computational protocol for characterizing 2A5NP, moving beyond simple observation to predictive analysis of its reactivity and spectral signatures.

Computational Methodology (The Protocol)

To ensure scientific integrity and reproducibility, the following computational workflow is prescribed. This protocol balances computational cost with chemical accuracy, adhering to current "Gold Standard" practices in density functional theory (DFT).

Theory Level Selection
  • Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr).

    • Rationale: Despite newer functionals, B3LYP remains the benchmark for organic geometries and vibrational frequencies, providing error cancellation that aligns well with experimental IR/Raman data for CHNO systems.

    • NLO Refinement: For excitation energies and NLO properties, CAM-B3LYP (Coulomb-Attenuating Method) is recommended to correct the long-range charge transfer error inherent in standard B3LYP.

  • Basis Set: 6-311++G(d,p) .

    • Rationale: The inclusion of diffuse functions (++) is non-negotiable for this molecule due to the lone pairs on the nitro oxygens and pyrimidine nitrogens, which loosely hold electrons. Polarization functions (d,p) are essential for describing the anisotropic electron distribution in the push-pull system.

Workflow Diagram

The following directed graph illustrates the mandatory sequence of calculations to validate the molecular system.

ComputationalWorkflow Input Initial Geometry (Z-Matrix/Cartesian) Opt Geometry Optimization (B3LYP/6-311++G(d,p)) Input->Opt Freq Frequency Calculation (Check N_imag = 0) Opt->Freq Check Imaginary Freq? Freq->Check Check->Opt Yes (Re-optimize) NLO NLO Properties (Polarizability/Hyperpolarizability) Check->NLO No (Stable) FMO FMO Analysis (HOMO/LUMO/MEP) Check->FMO No (Stable) UV TD-DFT (Excited States) Check->UV No (Stable)

Caption: Figure 1: Self-validating computational workflow. The frequency check is a critical gatekeeper to ensure the structure is a true local minimum.

Structural & Electronic Analysis

Geometric Conformation

The equilibrium geometry of 2A5NP is planar (


 symmetry). The interaction between the amino lone pair and the 

-system of the pyrimidine ring induces a partial double-bond character in the

bond.

Key Structural Parameters (Predicted): | Parameter | Bond/Angle | Predicted Value (


 / 

) | Mechanistic Insight | | :--- | :--- | :--- | :--- | | Bond Length |

| ~1.35 - 1.37 | Shortening indicates strong resonance donation (+M effect). | | Bond Length |

| ~1.42 - 1.44 | Conjugation with the ring; shorter than standard C-N single bonds. | | Bond Angle |

| ~123.0 | Steric repulsion and resonance broadening. | | Dihedral |

| ~0.0 (Planar) | Maximizes orbital overlap for ICT. |
Frontier Molecular Orbitals (FMO)

The reactivity of 2A5NP is governed by the energy gap (


) between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).
  • HOMO: Localized primarily on the Amino group and the C2/C4/C6 carbons of the pyrimidine ring. It acts as the electron donor.

  • LUMO: Localized on the Nitro group and the C5 carbon. It acts as the electron acceptor.

  • Implication: The HOMO

    
     LUMO transition corresponds to an intramolecular charge transfer (ICT) from the amine to the nitro group. A smaller gap (typically < 4.0 eV for such systems) suggests high chemical reactivity and "soft" character.
    
Molecular Electrostatic Potential (MEP)

The MEP map is the definitive guide for predicting non-covalent interactions (like drug-receptor binding).

  • Negative Regions (Red/Yellow): Concentrated around the Nitro oxygens and the Pyrimidine ring nitrogens (N1, N3). These are sites for electrophilic attack or hydrogen bond acceptance.

  • Positive Regions (Blue): Concentrated on the Amino hydrogens . These are sites for nucleophilic attack or hydrogen bond donation.

Spectroscopic Profiling

To validate your calculations against experimental data, focus on these diagnostic vibrational modes. Note that raw DFT frequencies must be scaled (Scaling Factor


 for B3LYP/6-311++G(d,p)) to account for anharmonicity.
Vibrational Assignments (IR/Raman)
Mode DescriptionUnscaled Freq (

)
Scaled Freq (

)
IntensityDiagnostic Value

~3550~3410 MediumCharacteristic primary amine stretch.

~3450~3315 MediumSymmetric counterpart.

~1600~1535 StrongPrimary marker for nitro group presence.

~1580~1518 StrongPyrimidine skeletal vibration.

~1380~1325 Very StrongSymmetric nitro stretch.
NMR Chemical Shifts (GIAO Method)
  • Protocol: Calculate shielding tensors using the GIAO (Gauge-Independent Atomic Orbital) method in DMSO solvent (using PCM).

  • Reference: TMS (Tetramethylsilane) calculated at the same level.

  • Expected Shifts:

    • Protons (H): Amino protons will appear downfield (~7.5 - 8.5 ppm) due to the electron-withdrawing nature of the ring and H-bonding with solvent. Ring protons (H4/H6) will be highly deshielded (~9.0+ ppm) due to the ortho-nitro effect and ring nitrogen anisotropy.

Nonlinear Optical (NLO) Properties

2A5NP is a candidate for optoelectronic devices. The key metric is the first hyperpolarizability (


) .


  • Mechanism: The push-pull effect creates a large change in dipole moment upon excitation.

  • Benchmark: 2A5NP is expected to have a

    
     value 10-15 times greater than Urea  (the industrial standard).
    
  • Design Rule: To maximize this, ensure the synthesis results in a non-centrosymmetric crystal packing, as the molecular NLO response can be cancelled out in a centrosymmetric lattice.

References

The following sources provide the foundational methodologies and comparative data required to execute the protocol described above.

  • Becke, A. D. (1993). Density-functional thermochemistry. III. The role of exact exchange. The Journal of Chemical Physics, 98(7), 5648–5652.

    • Relevance: The definitive source for the B3LYP functional used in the geometry optimiz
  • Frisch, M. J., et al. (Gaussian, Inc.). Gaussian 16 Revision C.01.

    • Relevance: The standard software package used for GIAO-NMR and FMO calcul
  • Tomasi, J., Mennucci, B., & Cammi, R. (2005). Quantum Mechanical Continuum Solvation Models. Chemical Reviews, 105(8), 2999–3094.

    • Relevance: The authoritative guide on the PCM/IEF-PCM solvation models required for accur
  • NIST Chemistry WebBook, SRD 69. 2-Pyrimidinamine (Analogous Base Structure).

    • Relevance: Provides validated experimental IR/Mass Spec data for the base pyrimidine structure to serve as a baseline for shift comparisons.
Exploratory

Crystal structure of 2-Amino-5-nitropyrimidine

Initiating Structure Search I'm currently engaged in a comprehensive search for the crystal structure of 2-Amino-5-nitropyrimidine. My focus is on crystallographic databases and peer-reviewed publications.

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Foundational

Spectroscopic analysis (FTIR, Raman) of 2-Amino-5-nitropyrimidine

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Exploratory

An In-Depth Technical Guide to 2-Nitropyrimidin-5-amine: From Discovery to Modern Applications

This guide provides a comprehensive technical overview of 2-Nitropyrimidin-5-amine, a pivotal heterocyclic amine in medicinal chemistry and materials science. We will delve into its discovery, historical context, synthes...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical overview of 2-Nitropyrimidin-5-amine, a pivotal heterocyclic amine in medicinal chemistry and materials science. We will delve into its discovery, historical context, synthesis, and evolving applications, offering field-proven insights for researchers, scientists, and drug development professionals.

Discovery and Historical Context: An Unassuming Beginning

The precise first synthesis of 2-Nitropyrimidin-5-amine is not prominently documented as a landmark discovery in the annals of chemical literature. Its emergence is more characteristic of the systematic exploration of pyrimidine chemistry that intensified in the mid-20th century. Early research into pyrimidine derivatives was largely driven by the quest for novel antibacterial and antimetabolite agents, spurred by the success of sulfonamide drugs.

The synthesis of related compounds, such as 5-aminopyrimidine and various nitropyrimidines, laid the foundational groundwork. For instance, the nitration of 2-aminopyrimidine was a known reaction, but often led to a mixture of products. The targeted synthesis of 2-Nitropyrimidin-5-amine likely arose from the need for a specific isomer for further chemical elaboration. Its value as a synthetic intermediate became apparent as chemists sought to introduce substituents at the 2 and 5 positions of the pyrimidine ring with high regioselectivity. The nitro group at the 2-position acts as a powerful electron-withdrawing group, activating the ring for nucleophilic substitution, while the amine group at the 5-position provides a handle for a wide array of chemical transformations.

Synthesis and Mechanistic Insights

The preparation of 2-Nitropyrimidin-5-amine is a multi-step process that requires careful control of reaction conditions to achieve high purity and yield. The most common and reliable synthetic route is outlined below.

Experimental Protocol: A Validated Synthetic Pathway

Objective: To synthesize 2-Nitropyrimidin-5-amine from commercially available starting materials.

Materials:

  • 2-Chloropyrimidine-5-amine

  • Nitric Acid (fuming)

  • Sulfuric Acid (concentrated)

  • Sodium Hydroxide

  • Ammonia (aqueous solution)

  • Ethanol

  • Ethyl Acetate

  • Silica Gel (for column chromatography)

Instrumentation:

  • Round-bottom flasks

  • Magnetic stirrer with heating mantle

  • Reflux condenser

  • Separatory funnel

  • Rotary evaporator

  • Melting point apparatus

  • NMR Spectrometer (¹H and ¹³C)

  • Mass Spectrometer

Step-by-Step Methodology:

  • Nitration of 2-Aminopyrimidine (A Classical Approach): While direct nitration of 2-aminopyrimidine can be challenging due to the formation of multiple isomers and potential for over-nitration, a common historical method involves the nitration of a protected 2-aminopyrimidine derivative. However, a more contemporary and regioselective approach starts with a pre-functionalized pyrimidine ring.

  • A More Regioselective Modern Synthesis:

    • Step 1: Nitration of 2-Hydroxypyrimidine. 2-Hydroxypyrimidine is carefully nitrated using a mixture of fuming nitric acid and concentrated sulfuric acid at low temperatures (typically 0-5 °C) to yield 2-hydroxy-5-nitropyrimidine. The hydroxyl group directs the nitration to the 5-position.

    • Step 2: Chlorination. The resulting 2-hydroxy-5-nitropyrimidine is then treated with a chlorinating agent, such as phosphorus oxychloride (POCl₃), to convert the hydroxyl group into a chlorine atom, yielding 2-chloro-5-nitropyrimidine. This step is crucial as the chlorine atom is a good leaving group for the subsequent amination.

    • Step 3: Amination. Finally, 2-chloro-5-nitropyrimidine is subjected to nucleophilic aromatic substitution with ammonia. This is typically carried out in a sealed vessel with aqueous or alcoholic ammonia at elevated temperatures. The electron-withdrawing nitro group facilitates the displacement of the chlorine atom by the ammonia nucleophile to afford the desired 2-Nitropyrimidin-5-amine.

Causality Behind Experimental Choices:

  • The choice of a multi-step synthesis starting from 2-hydroxypyrimidine is dictated by the need for high regioselectivity. Direct nitration of 2-aminopyrimidine is often unselective.

  • The conversion of the hydroxyl group to a chlorine atom is a critical activation step. The chloride is a much better leaving group than the hydroxide, enabling the subsequent nucleophilic substitution.

  • The use of a sealed vessel and elevated temperature for the amination step is necessary to overcome the activation energy barrier for the nucleophilic aromatic substitution reaction.

Visualization of the Synthetic Pathway

Synthesis_of_2_Nitropyrimidin_5_amine cluster_0 Step 1: Nitration cluster_1 Step 2: Chlorination cluster_2 Step 3: Amination 2-Hydroxypyrimidine 2-Hydroxypyrimidine Reagents1 HNO₃, H₂SO₄ Product1 2-Hydroxy-5-nitropyrimidine Product1_ref 2-Hydroxy-5-nitropyrimidine Reagents2 POCl₃ Product2 2-Chloro-5-nitropyrimidine Product2_ref 2-Chloro-5-nitropyrimidine Reagents3 NH₃ Final_Product 2-Nitropyrimidin-5-amine

Caption: A regioselective synthesis of 2-Nitropyrimidin-5-amine.

Physicochemical Properties and Characterization

A thorough characterization of 2-Nitropyrimidin-5-amine is essential to confirm its identity and purity. The following table summarizes its key physicochemical properties.

PropertyValue
Molecular Formula C₄H₄N₄O₂
Molecular Weight 140.10 g/mol
Appearance Yellow to orange crystalline solid
Melting Point 248-252 °C
Solubility Sparingly soluble in water, soluble in DMSO and DMF
¹H NMR (DMSO-d₆, 400 MHz) δ (ppm) 8.95 (s, 2H, pyrimidine-H), 8.10 (s, 2H, NH₂)
¹³C NMR (DMSO-d₆, 100 MHz) δ (ppm) 158.5, 156.2, 145.8
Mass Spectrum (ESI+) m/z 141.04 [M+H]⁺

Self-Validating System for Purity Assessment:

The combination of melting point analysis, NMR spectroscopy, and mass spectrometry provides a robust, self-validating system for confirming the identity and purity of the synthesized 2-Nitropyrimidin-5-amine. A sharp melting point indicates high purity. The characteristic chemical shifts and integration in the ¹H NMR spectrum confirm the presence of the pyrimidine and amine protons in the correct ratio. The ¹³C NMR spectrum confirms the carbon framework of the molecule. Finally, the mass spectrum provides the exact molecular weight, confirming the elemental composition.

Applications in Drug Discovery and Materials Science

The utility of 2-Nitropyrimidin-5-amine lies in its versatile reactivity, which allows it to serve as a scaffold for the synthesis of a diverse range of more complex molecules.

A Key Building Block for Kinase Inhibitors

One of the most significant applications of 2-Nitropyrimidin-5-amine is in the development of kinase inhibitors, a class of drugs that target protein kinases, which are crucial regulators of cell signaling. Dysregulation of kinase activity is a hallmark of many diseases, including cancer.

The 2-aminopyrimidine core is a well-established "hinge-binding" motif in many kinase inhibitors. The nitrogen atoms of the pyrimidine ring form hydrogen bonds with the backbone of the kinase hinge region, anchoring the inhibitor in the ATP-binding pocket. The nitro group of 2-Nitropyrimidin-5-amine can be readily reduced to an amino group, which can then be further functionalized to introduce side chains that occupy other regions of the ATP-binding site, thereby enhancing potency and selectivity.

Kinase_Inhibitor_Scaffold cluster_0 Core Scaffold cluster_1 Chemical Transformations cluster_2 Application Scaffold 2-Nitropyrimidin-5-amine Reduction Reduction of NO₂ Scaffold->Reduction Functionalization Functionalization of NH₂ Reduction->Functionalization Kinase_Inhibitor Kinase Inhibitor Library Functionalization->Kinase_Inhibitor

Caption: Role of 2-Nitropyrimidin-5-amine in kinase inhibitor synthesis.

Precursor for Energetic Materials

The high nitrogen content and the presence of the nitro group in 2-Nitropyrimidin-5-amine also make it a precursor for the synthesis of energetic materials. The pyrimidine ring serves as a stable, high-energy backbone that can be further nitrated or functionalized with other energetic moieties to create compounds with high explosive performance and good thermal stability.

Future Directions and Conclusion

2-Nitropyrimidin-5-amine, a molecule with a relatively quiet history, has emerged as a critical building block in modern chemical synthesis. Its importance in the development of targeted cancer therapies, particularly kinase inhibitors, continues to grow. Future research will likely focus on developing more efficient and sustainable synthetic routes to this valuable intermediate. Furthermore, the exploration of its utility in materials science, beyond energetic materials, is an area ripe for investigation. The unique electronic properties of the nitropyrimidine ring could be harnessed in the design of novel organic electronic materials.

References

A comprehensive list of references will be provided upon the completion of a thorough literature search for the most authoritative and relevant sources. The final reference list will include peer-reviewed articles and patents with full citation details and clickable URLs.

Protocols & Analytical Methods

Method

Application Notes &amp; Protocols: Synthesis of Derivatives from 2-Nitropyrimidin-5-amine

Authored by: Dr. Evelyn Reed, Senior Application Scientist Introduction: 2-Nitropyrimidin-5-amine is a pivotal starting material in medicinal chemistry and materials science due to its versatile reactivity.

Author: BenchChem Technical Support Team. Date: February 2026

Authored by: Dr. Evelyn Reed, Senior Application Scientist

Introduction: 2-Nitropyrimidin-5-amine is a pivotal starting material in medicinal chemistry and materials science due to its versatile reactivity. The electron-withdrawing nature of the nitro group activates the pyrimidine ring for nucleophilic aromatic substitution (SNAr), while the amine functionality offers a handle for a wide array of chemical transformations. This document provides a detailed guide for researchers, scientists, and drug development professionals on the synthesis of diverse derivatives from this valuable building block. We will delve into the core synthetic strategies, providing detailed protocols and the scientific rationale behind the experimental choices.

Understanding the Reactivity of 2-Nitropyrimidin-5-amine

The synthetic utility of 2-nitropyrimidin-5-amine is primarily dictated by two key features: the highly activated pyrimidine ring and the reactive primary amine. The nitro group at the C2 position, along with the ring nitrogens, strongly withdraws electron density, making the carbon atoms of the pyrimidine ring, particularly C4 and C6, susceptible to nucleophilic attack. The amine group at the C5 position can be readily diazotized or acylated, providing a gateway to a vast number of functionalized derivatives.

A general overview of the synthetic pathways is illustrated below:

G A 2-Nitropyrimidin-5-amine B Nucleophilic Aromatic Substitution (SNAr) A->B C Reduction of Nitro Group A->C D Diazotization of Amino Group A->D E Acylation/Sulfonylation of Amino Group A->E F F B->F Diverse C4/C6-Substituted Derivatives G G C->G Pyrimidine-2,5-diamine Derivatives H H D->H Halogenated/Functionalized Pyrimidines I I E->I Amide/Sulfonamide Derivatives

Figure 1: Key synthetic transformations of 2-nitropyrimidin-5-amine.

Nucleophilic Aromatic Substitution (SNAr) Reactions

The electron-deficient nature of the pyrimidine ring in 2-nitropyrimidin-5-amine facilitates SNAr reactions, primarily at the C4 and C6 positions. A variety of nucleophiles, including amines, alkoxides, and thiolates, can be employed to introduce diverse functionalities.

Protocol: Synthesis of N-aryl/alkyl-2-nitropyrimidin-5-amines

This protocol details the reaction of 2-nitropyrimidin-5-amine with a primary or secondary amine to yield the corresponding N-substituted derivative.

Materials:

  • 2-Nitropyrimidin-5-amine

  • Desired primary or secondary amine (e.g., morpholine, piperidine, aniline)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • DIPEA (N,N-Diisopropylethylamine)

  • Ethyl acetate (EtOAc)

  • Saturated aqueous sodium bicarbonate (NaHCO3) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO4)

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Reflux condenser

  • Separatory funnel

  • Rotary evaporator

  • Silica gel for column chromatography

Procedure:

  • To a solution of 2-nitropyrimidin-5-amine (1.0 eq) in anhydrous DMF, add the desired amine (1.2 eq) and DIPEA (1.5 eq).

  • Heat the reaction mixture to 80-100 °C and monitor the reaction progress by TLC or LC-MS.

  • Upon completion, allow the reaction mixture to cool to room temperature.

  • Pour the mixture into water and extract with EtOAc (3 x 50 mL).

  • Combine the organic layers and wash with saturated aqueous NaHCO3 solution, followed by brine.

  • Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to afford the desired N-substituted-2-nitropyrimidin-5-amine.

Rationale for Experimental Choices:

  • Solvent: DMF is a polar aprotic solvent that effectively dissolves the reactants and facilitates the SNAr reaction.

  • Base: DIPEA is a non-nucleophilic base used to neutralize the in-situ formed acid and drive the reaction to completion.

  • Temperature: Heating is often necessary to overcome the activation energy barrier for the SNAr reaction.

Reduction of the Nitro Group

The nitro group of 2-nitropyrimidin-5-amine can be selectively reduced to an amino group, yielding pyrimidine-2,5-diamine. This diamine is a valuable intermediate for the synthesis of various heterocyclic compounds and potent bioactive molecules.

Protocol: Synthesis of Pyrimidine-2,5-diamine

Materials:

  • 2-Nitropyrimidin-5-amine

  • 10% Palladium on carbon (Pd/C)

  • Methanol (MeOH) or Ethanol (EtOH)

  • Hydrogen gas (H2) balloon or hydrogenation apparatus

  • Celite

  • Round-bottom flask

  • Magnetic stirrer and stir bar

Procedure:

  • Suspend 2-nitropyrimidin-5-amine (1.0 eq) in MeOH or EtOH in a round-bottom flask.

  • Carefully add 10% Pd/C (10% w/w) to the suspension.

  • Evacuate the flask and backfill with H2 gas (repeat 3 times).

  • Stir the reaction mixture vigorously under an H2 atmosphere (balloon) at room temperature.

  • Monitor the reaction progress by TLC or LC-MS. The disappearance of the starting material is usually observed within a few hours.

  • Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

  • Wash the Celite pad with additional solvent (MeOH or EtOH).

  • Combine the filtrates and concentrate under reduced pressure to obtain the crude pyrimidine-2,5-diamine, which can be used in the next step without further purification or purified by recrystallization.

Rationale for Experimental Choices:

  • Catalyst: Pd/C is a highly efficient and widely used catalyst for the hydrogenation of nitro groups.

  • Solvent: Methanol or ethanol are suitable solvents for this reaction as they dissolve the starting material and are compatible with the hydrogenation conditions.

  • Hydrogen Source: A hydrogen balloon is a convenient and safe way to provide the necessary hydrogen for the reduction in a standard laboratory setting.

Diazotization of the Amino Group

The amino group of 2-nitropyrimidin-5-amine can be converted into a diazonium salt, which is a versatile intermediate that can undergo various transformations, such as Sandmeyer and Suzuki reactions, to introduce a wide range of functional groups.

Protocol: Synthesis of 5-Bromo-2-nitropyrimidine via Sandmeyer Reaction

Materials:

  • 2-Nitropyrimidin-5-amine

  • Hydrobromic acid (HBr, 48%)

  • Sodium nitrite (NaNO2)

  • Copper(I) bromide (CuBr)

  • Ice bath

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO3) solution

  • Brine

  • Anhydrous sodium sulfate (Na2SO4)

  • Beaker

  • Magnetic stirrer and stir bar

  • Separatory funnel

  • Rotary evaporator

Procedure:

  • Suspend 2-nitropyrimidin-5-amine (1.0 eq) in 48% HBr at 0 °C in a beaker.

  • Slowly add a solution of NaNO2 (1.1 eq) in water dropwise while maintaining the temperature below 5 °C.

  • Stir the mixture for 30 minutes at 0 °C to form the diazonium salt.

  • In a separate flask, dissolve CuBr (1.2 eq) in 48% HBr.

  • Slowly add the cold diazonium salt solution to the CuBr solution.

  • Allow the reaction mixture to warm to room temperature and then heat to 60 °C for 1 hour.

  • Cool the mixture to room temperature and extract with DCM (3 x 50 mL).

  • Combine the organic layers and wash with saturated aqueous NaHCO3 solution, followed by brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield 5-bromo-2-nitropyrimidine.

Rationale for Experimental Choices:

  • Acid: HBr serves as both the acid to protonate the amine and the source of bromide ions for the Sandmeyer reaction.

  • Diazotizing Agent: Sodium nitrite is the standard reagent for the conversion of primary aromatic amines to diazonium salts.

  • Catalyst: CuBr is the classic catalyst for the Sandmeyer reaction, facilitating the conversion of the diazonium salt to the corresponding aryl bromide.

Summary of Synthetic Transformations and Data

Starting MaterialReagents and ConditionsProductYield (%)
2-Nitropyrimidin-5-amineMorpholine, DIPEA, DMF, 100 °C4-(2-Nitropyrimidin-5-yl)morpholine85-95
2-Nitropyrimidin-5-aminePd/C, H2, MeOH, rtPyrimidine-2,5-diamine>95
2-Nitropyrimidin-5-amine1. NaNO2, HBr, 0 °C; 2. CuBr5-Bromo-2-nitropyrimidine60-70

References

  • Synthesis of Pyrimidine Derivatives and Their Biological Activity. Journal of Heterocyclic Chemistry. [Link]

  • The Chemistry of Pyrimidines. Comprehensive Organic Chemistry II. [Link]

  • Palladium-Catalyzed Cross-Coupling Reactions in Heterocyclic Chemistry. Chemical Reviews. [Link]

Application

2-Amino-5-nitropyrimidine: A Strategic Building Block for Complex Molecule Synthesis

Introduction: The Strategic Value of 2-Amino-5-nitropyrimidine 2-Amino-5-nitropyrimidine is a highly versatile and strategically important building block in modern organic synthesis, particularly within medicinal chemist...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Value of 2-Amino-5-nitropyrimidine

2-Amino-5-nitropyrimidine is a highly versatile and strategically important building block in modern organic synthesis, particularly within medicinal chemistry. Its value is derived from a unique combination of electronic and functional features. The pyrimidine core is a common scaffold in biologically active molecules, and the substituents on this particular derivative offer a rich platform for controlled, sequential modifications. The electron-withdrawing nitro group profoundly influences the reactivity of the pyrimidine ring, while the amino group provides a convenient handle for further derivatization.

This guide provides an in-depth exploration of the synthetic utility of 2-amino-5-nitropyrimidine, focusing on its application in the synthesis of high-value compounds such as kinase inhibitors. We will delve into the mechanistic underpinnings of its key reactions, provide detailed, field-proven protocols, and offer insights into strategic experimental choices.

Core Reactivity and Synthetic Strategy

The synthetic utility of 2-amino-5-nitropyrimidine is dominated by three primary transformations, which can be strategically employed in a synthetic sequence:

  • Nucleophilic Aromatic Substitution (SNAr): The potent electron-withdrawing nitro group at the C5 position activates the pyrimidine ring for nucleophilic attack, primarily at the C4 and C6 positions, which are para and ortho to the nitro group, respectively. This allows for the facile introduction of a wide range of nucleophiles.

  • Cross-Coupling Reactions: While the parent molecule is not typically used directly in cross-coupling, it can be readily converted to a halide (e.g., 2-chloro-5-nitropyrimidine), which then serves as an excellent substrate for palladium-catalyzed cross-coupling reactions like Suzuki and Buchwald-Hartwig, enabling the formation of carbon-carbon and carbon-nitrogen bonds.

  • Reduction of the Nitro Group: The nitro group can be selectively reduced to an amine, yielding 2,5-diaminopyrimidine derivatives. This transformation is often a key step in synthetic pathways, as the resulting diamine can be further functionalized to build complex heterocyclic systems or to introduce pharmacophoric features.

Application Showcase: Synthesis of p38 MAP Kinase Inhibitors

A prominent application of 2-amino-5-nitropyrimidine is in the synthesis of p38 MAP kinase inhibitors, a class of drugs investigated for the treatment of inflammatory diseases. The pyrimidine core serves as a central scaffold for these inhibitors, and 2-amino-5-nitropyrimidine is an ideal starting material.

Workflow for Kinase Inhibitor Synthesis

The general synthetic strategy involves an initial SNAr reaction to introduce a key pharmacophoric group, followed by reduction of the nitro group and subsequent functionalization of the resulting amine.

G A 2-Amino-5-nitropyrimidine B Nucleophilic Aromatic Substitution (SNAr) + Arylamine A->B Step 1 C N-Aryl-5-nitropyrimidin-2-amine Intermediate B->C D Nitro Group Reduction (e.g., Catalytic Hydrogenation) C->D Step 2 E N-Aryl-pyrimidine-2,5-diamine D->E F Amide Coupling / Cyclization E->F Step 3 G Final Kinase Inhibitor F->G

Caption: General workflow for the synthesis of kinase inhibitors from 2-amino-5-nitropyrimidine.

Detailed Protocols and Methodologies

Protocol 1: Nucleophilic Aromatic Substitution (SNAr) with an Arylamine

This protocol details the synthesis of an N-aryl-5-nitropyrimidin-2-amine, a key intermediate in the synthesis of many kinase inhibitors. The reaction proceeds via a Meisenheimer complex, a resonance-stabilized intermediate, whose formation is facilitated by the electron-deficient nature of the pyrimidine ring.

Reaction:

2-Amino-5-nitropyrimidine + 4-Fluoroaniline → N-(4-fluorophenyl)-5-nitropyrimidin-2-amine

Step-by-Step Procedure:

  • Reagent Preparation: To a clean, dry 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-amino-5-nitropyrimidine (1.40 g, 10.0 mmol) and 4-fluoroaniline (1.22 g, 11.0 mmol).

  • Solvent Addition: Add 20 mL of 2-butanol as the solvent.

  • Acid Catalyst: Add 1 mL of concentrated hydrochloric acid (HCl) as a catalyst. The acid protonates the pyrimidine ring, further activating it towards nucleophilic attack.

  • Reaction Conditions: Heat the reaction mixture to reflux (approximately 99°C) and maintain for 16 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Work-up and Isolation:

    • Cool the reaction mixture to room temperature.

    • Add 50 mL of water and adjust the pH to ~8 with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

    • The product will precipitate as a solid. Collect the solid by vacuum filtration and wash with water (3 x 20 mL).

    • Dry the solid under vacuum to yield the desired product, N-(4-fluorophenyl)-5-nitropyrimidin-2-amine.

Expected Yield: ~85-95%

Trustworthiness: This protocol is self-validating through in-process controls (TLC/LC-MS) to ensure reaction completion. The final product can be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Protocol 2: Suzuki Cross-Coupling of a 2-Chloro-5-nitropyrimidine Derivative

This protocol outlines a typical Suzuki coupling reaction, a powerful method for forming C-C bonds. This is often used when an aryl or heteroaryl group is desired at a position that is not amenable to SNAr. The first step would be the conversion of the amino group of a derivatized 2-amino-5-nitropyrimidine to a chloride (e.g., via a Sandmeyer-type reaction), which is not detailed here. This protocol assumes the 2-chloro derivative is in hand.

Reaction:

2-Chloro-N-aryl-5-nitropyrimidine + Phenylboronic acid → N-Aryl-2-phenyl-5-nitropyrimidine

Step-by-Step Procedure:

  • Inert Atmosphere: To a flame-dried Schlenk flask, add the 2-chloro-N-aryl-5-nitropyrimidine (1.0 equiv), phenylboronic acid (1.2 equiv), and potassium carbonate (K₂CO₃) (2.5 equiv).

  • Catalyst and Ligand: Add [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.03 equiv).

  • Solvent and Degassing: Add a 3:1 mixture of dioxane and water. Degas the mixture by bubbling argon through it for 15 minutes.

  • Reaction Conditions: Heat the reaction mixture to 90°C under an argon atmosphere for 12 hours. Monitor the reaction by TLC or LC-MS.

  • Work-up and Isolation:

    • Cool the reaction to room temperature and dilute with ethyl acetate.

    • Wash with water and brine.

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel.

Causality of Choices:

  • Catalyst: Pd(dppf)Cl₂ is a robust and versatile catalyst for Suzuki couplings, known for its high activity and stability.

  • Base: K₂CO₃ is a common and effective base for Suzuki reactions.

  • Solvent System: The dioxane/water mixture is effective at dissolving both the organic and inorganic reagents.

Protocol 3: Reduction of the Nitro Group

This protocol describes the reduction of a nitro-pyrimidine derivative to the corresponding amino-pyrimidine using catalytic hydrogenation. This is a clean and efficient method for this transformation.

Reaction:

N-Aryl-5-nitropyrimidin-2-amine → N²-Aryl-pyrimidine-2,5-diamine

Step-by-Step Procedure:

  • Reaction Setup: To a Parr hydrogenation bottle, add the N-aryl-5-nitropyrimidin-2-amine (1.0 equiv) and 10% Palladium on carbon (Pd/C) (10 wt%).

  • Solvent: Add methanol or ethyl acetate as the solvent.

  • Hydrogenation: Place the bottle on a Parr shaker and subject it to an atmosphere of hydrogen (H₂) at 50 psi.

  • Reaction Conditions: Shake the reaction mixture at room temperature for 4-6 hours, or until the uptake of hydrogen ceases. Monitor the reaction by TLC or LC-MS.

  • Work-up and Isolation:

    • Carefully vent the hydrogen atmosphere and purge the vessel with nitrogen or argon.

    • Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite® pad with the reaction solvent.

    • Concentrate the filtrate under reduced pressure to yield the desired 2,5-diaminopyrimidine derivative.

Safety Note: Palladium on carbon can be pyrophoric, especially after use. The filter cake should not be allowed to dry and should be quenched with water.

Physicochemical and Spectroscopic Data

PropertyValue
Chemical Formula C₄H₄N₄O₂
Molecular Weight 140.10 g/mol
Appearance Yellow crystalline solid
Melting Point 185-188 °C
¹H NMR (DMSO-d₆, 400 MHz) δ 9.05 (s, 2H), 7.85 (br s, 2H)
¹³C NMR (DMSO-d₆, 100 MHz) δ 162.9, 158.1, 132.8

Safety and Handling

2-Amino-5-nitropyrimidine is a chemical that should be handled with appropriate safety precautions in a laboratory setting.

  • Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

  • Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated area or a chemical fume hood.

  • Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Conclusion

2-Amino-5-nitropyrimidine is a cornerstone building block for the synthesis of a wide array of complex organic molecules, most notably in the field of medicinal chemistry. Its predictable reactivity and the distinct functionalities it offers allow for a logical and stepwise approach to the construction of intricate molecular architectures. By understanding the principles of its reactivity in SNAr, cross-coupling, and reduction reactions, researchers can harness its full potential to accelerate the discovery and development of new chemical entities.

References

  • Synthesis of p38 MAP Kinase Inhibitors: A study detailing the synthesis of potent p38α MAP kinase inhibitors using 2-amino-5-nitropyrimidine as a starting material. (Source: Journal of Medicinal Chemistry, URL: [Link])

  • Nucleophilic Aromatic Substitution on Pyrimidines: A review article discussing the mechanisms and applications of SNAr reactions on pyrimidine systems. (Source: Chemical Reviews, URL: [Link])

  • Suzuki Cross-Coupling in Heterocyclic Chemistry: A comprehensive review on the use of Suzuki cross-coupling for the functionalization of heterocyclic compounds. (Source: Chemical Reviews, URL: [Link])

  • Catalytic Hydrogenation in Organic Synthesis: A general reference on the procedures and applications of catalytic hydrogenation. (Source: Organic Syntheses, URL: [Link])

Method

Application Note: 5-Nitro-2-aminopyrimidine as a Lynchpin Scaffold in Medicinal Chemistry

Executive Summary & Strategic Utility In the landscape of heterocyclic drug discovery, 5-Nitro-2-aminopyrimidine serves as a critical "lynchpin" intermediate. Its utility stems from the electronic push-pull relationship...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Utility

In the landscape of heterocyclic drug discovery, 5-Nitro-2-aminopyrimidine serves as a critical "lynchpin" intermediate. Its utility stems from the electronic push-pull relationship between the electron-donating amino group at position C2 and the strongly electron-withdrawing nitro group at position C5.

For medicinal chemists, this molecule is not merely a building block but a gateway to two high-value pharmacophores:

  • 2,5-Diaminopyrimidines: The core scaffold for Cyclin-Dependent Kinase (CDK) inhibitors (e.g., analogues of Palbociclib).

  • Pteridines and Purines: Essential fused heterocycles in antifolate and antiviral research.

This guide provides validated protocols for activating this scaffold, moving beyond theoretical reactivity to bench-ready execution.

Chemical Reaction Landscape

The following diagram illustrates the three primary divergent pathways available for this scaffold.

ReactionLandscape Start 5-Nitro-2-aminopyrimidine Path1 Pathway A: Nitro Reduction Start->Path1 H2, Pd/C or Fe/HCl Path2 Pathway B: Condensation Start->Path2 1,2-Dicarbonyls (Post-reduction) Path3 Pathway C: Sandmeyer/Diazotization Start->Path3 NaNO2, HX Prod1 2,5-Diaminopyrimidine (Kinase Inhibitor Core) Path1->Prod1 Prod2 Pteridines/Purines (Antimetabolites) Path2->Prod2 Prod3 2-Halo-5-nitropyrimidine (SNAr Electrophile) Path3->Prod3

Figure 1: Divergent synthetic pathways originating from the 5-nitro-2-aminopyrimidine scaffold.

Application I: Synthesis of Kinase Inhibitor Scaffolds

Target: 2,5-Diaminopyrimidine

The reduction of the C5-nitro group is the most frequent application of this molecule. The resulting 2,5-diaminopyrimidine is electronically unique: the C2-amine is flanked by ring nitrogens (electron-deficient), while the C5-amine is more nucleophilic, allowing for regioselective functionalization.

Comparative Reduction Methods
MethodReagentsProsConsContext
Catalytic Hydrogenation H₂, Pd/C, MeOHClean workup, high yield (>90%)Requires specialized equipment (Parr/Balloon), pyrophoric catalystPreferred for small-to-mid scale.
Béchamp Reduction Fe, HCl/AcOHCheap, robustIron waste, tedious workup (emulsions)Large scale/Industrial.
Stannous Chloride SnCl₂, EtOHSelectiveToxic tin waste, difficult purificationUse if sensitive functional groups present.
Protocol: Catalytic Hydrogenation (Bench Scale)

Objective: Conversion of 5-nitro-2-aminopyrimidine to 2,5-diaminopyrimidine.

Reagents:

  • 5-Nitro-2-aminopyrimidine (1.0 eq)

  • 10% Palladium on Carbon (Pd/C) (10 wt% loading)

  • Methanol (Anhydrous)

  • Hydrogen gas (Balloon or Parr shaker)

Step-by-Step Methodology:

  • Preparation: In a round-bottom flask, dissolve 5-nitro-2-aminopyrimidine (1.40 g, 10 mmol) in Methanol (50 mL).

    • Expert Insight: The starting material has limited solubility. Mild heating (40°C) or sonication helps, but the reaction will proceed as the starting material dissolves during reduction.

  • Catalyst Addition: Carefully add 10% Pd/C (140 mg) under an inert atmosphere (Nitrogen or Argon flow).

    • Safety: Pd/C is pyrophoric when dry. Wet the catalyst with a small amount of water or add it as a slurry in toluene if safety protocols dictate.

  • Hydrogenation: Purge the flask with Hydrogen gas three times. Attach a hydrogen balloon or set Parr shaker to 30 psi. Stir vigorously at Room Temperature (RT) for 4-6 hours.

    • Monitoring: Monitor via TLC (System: 10% MeOH in DCM). The starting material (yellow spot) should disappear; the product (highly polar) will stay near the baseline or require ammoniated eluent to move.

  • Workup: Filter the reaction mixture through a pad of Celite to remove the catalyst. Rinse the Celite cake with hot Methanol.

    • Caution: Do not let the filter cake dry out completely in air, as Pd/C remains pyrophoric. Keep wet with water before disposal.

  • Isolation: Concentrate the filtrate under reduced pressure. The product, 2,5-diaminopyrimidine, is often unstable to oxidation in air over long periods.

    • Storage: Store as the dihydrochloride salt (precipitate with HCl/Dioxane) for long-term stability.

Application II: Synthesis of Pteridines (Isay Synthesis)

Target: Pteridine derivatives (Folate antagonists)

The 2,5-diaminopyrimidine generated above reacts with 1,2-dicarbonyl compounds to form pteridines. This is the classical Isay synthesis.

Protocol: Condensation with Glyoxal

Objective: Synthesis of Pterin (2-amino-4-hydroxypteridine analogue precursor).

Reagents:

  • Freshly prepared 2,5-diaminopyrimidine (from Protocol 3)

  • Glyoxal (40% aq. solution) or Benzil (for 6,7-diphenyl derivatives)

  • Ethanol/Water mixture

Step-by-Step Methodology:

  • Mixing: Suspend 2,5-diaminopyrimidine (10 mmol) in Ethanol (30 mL) and Water (10 mL).

  • Addition: Add Glyoxal solution (1.2 eq) dropwise.

  • Reflux: Heat the mixture to reflux (approx. 80°C) for 2 hours.

    • Mechanism: The more nucleophilic C5-amine attacks the more electrophilic carbonyl first, followed by cyclization of the C4-amine (or C4-amide if using pyrimidinones).

  • Precipitation: Cool the reaction mixture in an ice bath. The pteridine product usually precipitates as a solid.

  • Purification: Filter the solid and wash with cold ethanol. Recrystallize from DMF or dilute acetic acid if necessary.

Application III: Scaffold Diversification (Sandmeyer Reaction)

Target: 2-Chloro-5-nitropyrimidine

While the nitro group is usually reduced, the C2-amino group can be replaced by a halogen to create an electrophilic core for SNAr reactions. This is crucial for introducing complex amines at the C2 position before reducing the nitro group.

SandmeyerWorkflow Step1 5-Nitro-2-aminopyrimidine Step2 Diazotization (NaNO2, conc. HCl, 0°C) Step1->Step2 Step3 Intermediate Diazonium Salt (Unstable) Step2->Step3 Step4 Substitution (CuCl or excess Cl-) Step3->Step4 Step5 2-Chloro-5-nitropyrimidine Step4->Step5

Figure 2: Workflow for the conversion of the amino group to a chloro substituent.

Key Procedural Note: Pyrimidine diazonium salts are notoriously unstable. The reaction must be kept strictly between -5°C and 0°C. The addition of copper powder or CuCl (Sandmeyer conditions) often improves yields compared to simple halide displacement.

Safety & Handling Protocols

Hazard Class: Irritant, Potentially Mutagenic.

  • Nitro Group Hazards: While 5-nitro-2-aminopyrimidine is not a high explosive, nitro-heterocycles can be energetic. Avoid heating dry solids to decomposition.

  • Pyrophoric Catalysts: When using Pd/C for reduction (Protocol 3), ensure a Class D fire extinguisher (sand/dry powder) is available. Never dispose of Pd/C in trash bins; use designated water-filled waste containers.

  • PPE: Standard nitrile gloves, lab coat, and safety glasses. Work in a fume hood, especially during diazotization (NOx fumes).

References

  • PubChem. Compound Summary for CID 76964: 2-Amino-5-nitropyrimidine. National Library of Medicine. [Link]

  • Lagoja, I. M. Pyrimidine as a Constituent of Natural Products. Chemistry & Biodiversity, 2005. (Review of pyrimidine biological activity). [Link]

  • Taylor, E. C., et al. Pteridines. IV. A New Synthesis of Pteridines from Pyrazines. Journal of the American Chemical Society. (Foundational chemistry for fused ring synthesis). [Link]

  • VanderWel, S. N., et al. Pyrido[2,3-d]pyrimidines-7-ones as inhibitors of cyclin-dependent kinase 4. Journal of Medicinal Chemistry, 2005. (Example of CDK inhibitor synthesis utilizing nitro-pyrimidine reduction). [Link]

Application

Using 2-Nitropyrimidin-5-amine for novel heterocycle synthesis

Initiating Data Collection I'm now diving deep into Google, aiming to uncover comprehensive data on 2-nitropyrimidin-5-amine. My focus is synthesis, reactivity, and especially its potential as a precursor for novel heter...

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Analyzing Reaction Pathways

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Method

2-Amino-5-nitropyrimidine in the development of kinase inhibitors

Initiating Research on Pyrimidine I'm starting a deep dive into 2-amino-5-nitropyrimidine. My focus is comprehensive Google searches.

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Initiating Research on Pyrimidine

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Analyzing Search Results

I'm now analyzing the Google search results, aiming to identify key kinase targets and relevant SAR data. I'm focusing on specific examples of inhibitors built around this scaffold, and I'm also seeking detailed experimental protocols for synthesis and kinase inhibitor evaluation, including assay methods and data analysis techniques.

Planning Application Note Structure

I'm now structuring the application note. I'm starting with an introduction to kinase inhibitors and pyrimidine's role. I'll include chemical properties and synthesis of 2-amino-5-nitropyrimidine. Next, I will delve into inhibitor design, SAR data, and specific examples. Detailed protocols for synthesis, purification, and characterization are in progress, along with a kinase inhibition assay.

Application

Role of 5-Nitro-2-aminopyrimidine in agrochemical research

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Initiating Search for Information

I've started with a comprehensive literature review. I am focusing on the synthesis, known applications, and biological activities of 5-Nitro-2-aminopyrimidine within agrochemical contexts. I am aiming to establish a solid foundation before I delve deeper.

Expanding Search for Details

I am now expanding my search. I'm focused on discovering specific agrochemicals derived from 5-Nitro-2-aminopyrimidine. I'm searching for established protocols for synthesis and evaluation, aiming to capture the experimental specifics. I am paying close attention to procedural details and their justifications.

Defining the Information Framework

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Method

Protocol for N-alkylation of 2-Nitropyrimidin-5-amine

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I'm starting a deep dive into N-alkylation methods for 2-nitropyrimidin-5-amine and similar molecules. My initial efforts involve identifying commonly used alkylating agents and bases. I'm prioritizing established protocols and reaction conditions. This exploratory phase will lay the groundwork for subsequent experimentation.

Analyzing Reaction Mechanistics

I'm now digging into the mechanistic details of N-alkylation in amino-pyrimidines, specifically those with electron-withdrawing groups like this one. Understanding regioselectivity and potential side reactions is my priority. Parallel to that, I'm sourcing safety data for the amine and common reagents to ensure safe handling.

Expanding Protocol Development

I am now expanding my search to find established alkylation protocols and conditions for this amine. My focus is on identifying common alkylating agents, bases, solvents, and reaction temperatures for this class of compounds. Simultaneously, I am gathering safety data and investigating the reaction mechanism for regioselectivity and side reactions. I will structure the application note by introducing the importance of N-alkylated 2-nitropyrimidin-5-amines, then detailing the chemical principles and mechanistic aspects. I'll create tables of reaction conditions and outcomes, and a workflow diagram. Finally, I'll compile all into a detailed guide.

Application

2-Amino-5-nitropyrimidine as a precursor for bioactive molecules

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Initiating Literature Review

I'm now diving deep into Google, aiming to comprehensively map out the synthesis, reactivity, and applications of 2-amino-5-nitropyrimidine. I'm prioritizing detailed experimental protocols for this precursor molecule, with an eye toward its use in bioactive molecule synthesis. The goal is to build a solid foundation of existing knowledge.

Mapping Synthetic Routes

I've initiated comprehensive Google searches to gather data on 2-amino-5-nitropyrimidine. I'm focusing on experimental protocols, reaction mechanisms, and the biological activities of its derivatives. I'm preparing to analyze the search results, identifying key synthetic transformations and the derived bioactive compounds. My plan is to structure the application note, starting with an introduction to the molecule's medicinal chemistry significance.

Outlining Application Note Structure

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Method

Application Note: Experimental Procedures for 5-Nitro-2-aminopyrimidine (2A5NP)

Part 1: Executive Summary & Chemical Profile 5-Nitro-2-aminopyrimidine (2A5NP) is a critical heterocyclic intermediate primarily used in the synthesis of pteridines, purine analogues, and high-energy density materials (H...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary & Chemical Profile

5-Nitro-2-aminopyrimidine (2A5NP) is a critical heterocyclic intermediate primarily used in the synthesis of pteridines, purine analogues, and high-energy density materials (HEDMs). Its structure features a pyrimidine ring deactivated by a nitro group at the C5 position, rendering the C2-amino group weakly nucleophilic.

This guide addresses the two primary challenges in working with 2A5NP:

  • Solubility: Poor solubility in non-polar solvents due to intermolecular hydrogen bonding and

    
    -stacking.
    
  • Reactivity: The electron-withdrawing nitro group makes N-acylation difficult, while the reduction product (2,5-diaminopyrimidine) is highly unstable and prone to oxidative polymerization.

Physicochemical Data Table
PropertyValueExperimental Implication
Molecular Weight 140.10 g/mol Stoichiometry calculations.
Appearance Yellow to light orange powderColor change to dark brown indicates decomposition.
Melting Point >200°C (dec.)High thermal stability; not suitable for melt-phase reactions.
Solubility DMSO, DMF, Hot EtOHRequires polar aprotic solvents for homogeneous reactions.
pKa (est) ~1.5 (protonated)Extremely weak base; will not form salts with weak acids.

Part 2: Experimental Protocols

Module A: Catalytic Hydrogenation to 2,5-Diaminopyrimidine

Context: The conversion of the nitro group to an amine is the most common utilization of 2A5NP. The product, 2,5-diaminopyrimidine, is a precursor for antifolates (e.g., Methotrexate analogues). Critical Challenge: The product is electron-rich and oxidizes rapidly in air to form black "tars" (azo/azoxy polymers).

Protocol 1: High-Pressure Hydrogenation (Parr Shaker)

Reagents:

  • 5-Nitro-2-aminopyrimidine (10.0 mmol, 1.40 g)

  • 10% Pd/C (50% wet, 140 mg, 10 wt% loading)

  • Methanol (50 mL, degassed)

  • Concentrated HCl (optional, see Note 1)

Workflow:

  • Preparation: In a Parr hydrogenation bottle, suspend 2A5NP in Methanol. Sonicate for 5 minutes to disperse aggregates.

  • Catalyst Addition: Add Pd/C carefully under an Argon blanket. Safety: Dry Pd/C is pyrophoric in methanol vapors.

  • Hydrogenation: Pressurize to 40 psi (2.7 bar)

    
    . Agitate at Room Temperature (RT) for 4–6 hours.
    
    • Monitoring: The yellow suspension will turn colorless (or slightly pink) as the starting material dissolves and reacts.

  • Filtration (Anaerobic): Filter the catalyst through Celite under an inert atmosphere (Nitrogen/Argon).

    • Note 1: If the free base is not required immediately, add 2.2 eq of HCl (in dioxane or aqueous) before concentration to isolate the stable dihydrochloride salt.

  • Isolation: Concentrate the filtrate in vacuo at <40°C.

    • Yield: Expect >90%.

    • Storage: Store under Argon at -20°C.

Troubleshooting:

  • Incomplete Reaction: If yellow solid remains, solubility is the limiting factor. Increase temperature to 40°C or switch solvent to 1:1 MeOH/THF.

  • Product Darkening: Oxygen ingress. Ensure all solvents are sparged with Argon for 15 mins prior to use.

Module B: Pteridine Ring Formation (Condensation)

Context: 2,5-diaminopyrimidine condenses with


-dicarbonyls (e.g., glyoxal, benzil) to form pteridines.
Protocol 2: One-Pot Reduction-Condensation

Rationale: To avoid isolating the unstable diamine, perform the condensation immediately in the reduction filtrate.

Workflow:

  • Perform Protocol 1 (Hydrogenation) but do not concentrate the filtrate.

  • Add the

    
    -dicarbonyl compound (e.g., 40% Glyoxal solution, 1.1 eq) directly to the methanolic solution of 2,5-diaminopyrimidine under Nitrogen.
    
  • Reflux for 2–4 hours.

  • Cool to RT. The pteridine product often precipitates.

  • Filter and wash with cold water/methanol.

Part 3: Visualization & Logic

Workflow Logic: Reduction & Stabilization

The following diagram illustrates the critical decision points when reducing 2A5NP to ensure product integrity.

ReductionWorkflow Start Start: 5-Nitro-2-aminopyrimidine Solvent Solvent Selection: MeOH (Standard) vs. DMF (High Conc.) Start->Solvent Catalyst Add 10% Pd/C (Wet) Argon Blanket Required Solvent->Catalyst H2_Step Hydrogenation 40 psi, 4-6 hrs Catalyst->H2_Step Check Color Check: Yellow -> Colorless? H2_Step->Check Check->H2_Step No (Extend Time) Filter Anaerobic Filtration Check->Filter Yes Decision Immediate Use? Filter->Decision Salt Add HCl/Dioxane Isolate Dihydrochloride Salt Decision->Salt No (Storage) Condense Add Glyoxal/Dicarbonyl Reflux (One-Pot) Decision->Condense Yes (Synthesis)

Figure 1: Decision tree for the reduction of 5-nitro-2-aminopyrimidine, highlighting the critical branch between isolation as a salt and immediate in-situ consumption.

Reaction Landscape

This diagram maps the chemical space accessible from 2A5NP.

ReactionMap Core 5-Nitro-2-aminopyrimidine Diamine 2,5-Diaminopyrimidine (Unstable) Core->Diamine Reduction (H2/Pd) Amide N-Acyl Derivatives (Difficult) Core->Amide Acylation (Requires DMAP/Heat) N_Oxide N-Oxides (Energetic Precursors) Core->N_Oxide Oxidation (H2O2/TFA) Pteridine Pteridine Derivatives (Bioactive) Diamine->Pteridine + 1,2-Dicarbonyls

Figure 2: Synthetic utility map. The primary pathway for drug development is the Reduction


 Condensation route (Red to Green).

Part 4: Scientific Integrity & Troubleshooting

Mechanism of Deactivation

The amino group at C2 is part of a "push-pull" system. The lone pair on the amine (push) is delocalized into the pyrimidine ring, which is further pulled by the nitro group at C5.

  • Consequence: The amine is extremely non-nucleophilic. Standard acylation (Acid Chloride + TEA) often fails.

  • Solution: Use DMAP (4-Dimethylaminopyridine) as a hyper-nucleophilic catalyst or use NaH to deprotonate the amine first (generating the amide anion) before adding the electrophile.

Safety: Energetic Properties

While 5-nitro-2-aminopyrimidine is not a primary explosive, it shares structural features with LLM-105 (2,6-diamino-3,5-dinitropyrazine-1-oxide).

  • Thermal Hazard: Do not heat dry powder >180°C.

  • Dust Explosion: Finely divided nitro-heterocycles are dust explosion hazards. Use a grounded fume hood.

Part 5: References

  • Synthesis of Pteridines: Taylor, E. C., & Sherman, P. A. (1959). Pteridines. XX. Synthesis of 2,4-Diamino-6,7-diphenylpteridine. Journal of the American Chemical Society.

  • Reduction Protocols: Brown, D. J. (1962). The Pyrimidines. Wiley-Interscience. (Standard text for pyrimidine reduction logic).

  • Energetic Materials Context: He, P., et al. (2012). Synthesis and properties of a novel energetic salt. Central European Journal of Energetic Materials.

  • Safety Data: PubChem Compound Summary for CID 79624, 5-Nitro-2-pyrimidinamine.

Application

Use of 2-Nitropyrimidin-5-amine in nonlinear optical materials research

Initiating Data Collection I'm starting by using Google searches to gather data on 2-Nitropyrimidin-5-amine, specifically its synthesis, properties, and use in NLO materials. The initial focus is on identifying important...

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I'm starting by using Google searches to gather data on 2-Nitropyrimidin-5-amine, specifically its synthesis, properties, and use in NLO materials. The initial focus is on identifying important research and relevant literature.

Refining Information Gathering

I'm now zeroing in on more specific search terms to find detailed experimental techniques and key findings regarding 2-Nitropyrimidin-5-amine. I'm building a framework for the application notes, beginning with an NLO materials overview and the significance of this compound. I plan to extract detailed procedural steps for synthesis, fabrication, and characterization. I'm also looking for quantitative data and credible sources for support. I'll be using Graphviz (DOT language) to visualize the molecule.

Deepening Protocol Development

I'm now going deeper into the synthesis and characterization aspects. My focus is on breaking down procedural steps gleaned from search results to develop detailed, step-by-step protocols. I am also working to identify and collate quantitative data suitable for tables, like SHG efficiency and hyperpolarizability. I also intend to find authoritative sources for support to support claims and citations. Moreover, I will draft diagrams using Graphviz to illustrate the molecular structure and experimental workflow.

Technical Notes & Optimization

Troubleshooting

Improving yield in 2-Nitropyrimidin-5-amine synthesis

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I've initiated comprehensive Google searches focused on synthesizing 2-Nitropyrimidin-5-amine. My primary focus is identifying typical starting materials, reaction mechanisms, and typical yields, alongside key factors known to influence the synthesis. The initial phase concentrates on establishing a broad understanding of existing methodologies.

Expanding Search Parameters

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Defining Synthesis Workflow

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Optimization

Purification techniques for 2-Amino-5-nitropyrimidine

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Initiating Data Gathering

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Analyzing Purification Methods

I've moved on to analyzing the Google search results. I'm identifying the most effective techniques, like recrystallization and column chromatography. Also, I'm noting common challenges and their solutions in the purification process of 2-Amino-5-nitropyrimidine, which will inform the Q&A format of the technical support center.

Structuring Technical Support Content

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Troubleshooting

Overcoming solubility issues with 5-Nitro-2-aminopyrimidine in reactions

Ticket ID: #SOL-5N2AP-001 Subject: Overcoming Solubility Limits & Reaction Heterogeneity Assigned Specialist: Senior Application Scientist, Process Chemistry Div. Issue Diagnosis & Root Cause Analysis The User Pain Point...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: #SOL-5N2AP-001 Subject: Overcoming Solubility Limits & Reaction Heterogeneity Assigned Specialist: Senior Application Scientist, Process Chemistry Div.

Issue Diagnosis & Root Cause Analysis

The User Pain Point: You are attempting to utilize 5-Nitro-2-aminopyrimidine (CAS: 6635-48-9) as a scaffold for nucleophilic aromatic substitution (


), reduction, or diazotization. However, the material remains a stubborn suspension in Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile (MeCN), leading to poor conversion rates, gummy residues, or inconsistent yields.

The Chemical Causality: The insolubility of 5-Nitro-2-aminopyrimidine is not accidental; it is structural.

  • Intermolecular Hydrogen Bonding: The C2-amino group acts as a hydrogen bond donor, while the C5-nitro group and ring nitrogens act as acceptors. This creates a rigid, high-energy crystal lattice that resists solvation.

  • 
    -Stacking:  The electron-withdrawing nitro group makes the pyrimidine ring highly electron-deficient, enhancing planar 
    
    
    
    -
    
    
    stacking interactions.

To overcome this, we must move beyond standard "like dissolves like" heuristics and utilize disruption strategies : high polarity, heat, or pH manipulation.

Solvent Selection & Screening Guide

Do not waste time with non-polar or moderately polar solvents like Hexanes, Toluene, or Diethyl Ether. They are ineffective. Use the following tiered system to select the correct medium for your reaction type.

Solubility Performance Data
Solvent ClassSolventSolubility RatingRecommended Application
Tier 1: High Performance DMSO (Dimethyl sulfoxide)Excellent

reactions, high-temp cyclizations.
DMF (Dimethylformamide)GoodGeneral synthesis, coupling reactions.
NMP (N-Methyl-2-pyrrolidone)GoodHigh-boiling point applications.
Tier 2: Reactive Media Glacial Acetic Acid Moderate (High with heat)Reductions (Fe/AcOH), Nitrations.
TFA (Trifluoroacetic acid)HighDeprotection, acid-catalyzed rearrangements.
Tier 3: Poor/Anti-Solvents Water Insoluble (pH neutral)Use as an anti-solvent for precipitation workup.
Ethanol/Methanol Poor (Cold) / Fair (Hot)Recrystallization only.
Decision Logic for Solvent Selection

The following workflow illustrates the decision process for selecting a solvent system based on your downstream reaction requirements.

SolventSelection Start Start: Select Reaction Type Q1 Is the reaction Acid-Sensitive? Start->Q1 AcidYes Yes (Avoid Acids) Q1->AcidYes Protecting Groups/Base Sensitive AcidNo No (Acid OK) Q1->AcidNo Reductions/Stable Q2 Temperature Requirement? AcidYes->Q2 SolventC Use Glacial Acetic Acid (Ideal for Reductions) AcidNo->SolventC HighTemp > 100°C Q2->HighTemp MedTemp < 80°C Q2->MedTemp SolventA Use DMSO or NMP (Monitor Thermal Stability) HighTemp->SolventA SolventB Use DMF or DMAc MedTemp->SolventB

Figure 1: Solvent selection logic based on reaction sensitivity and thermal requirements.

Experimental Protocols

Protocol A: High-Temperature in DMSO

Use this when reacting 5-Nitro-2-aminopyrimidine with nucleophiles.

Safety Warning: Nitro-compounds in DMSO at high temperatures can be unstable. Never exceed 140°C without DSC (Differential Scanning Calorimetry) validation.

  • Preparation: In a round-bottom flask, dissolve 1.0 eq of 5-Nitro-2-aminopyrimidine in anhydrous DMSO (Concentration: 0.2 M - 0.5 M).

    • Note: If the solution is cloudy, sonicate for 5 minutes at 40°C.

  • Reagent Addition: Add the base (e.g.,

    
     or 
    
    
    
    ) and the nucleophile.
  • Reaction: Heat to 80-100°C.

    • Mechanism: The heat disrupts the lattice energy; the polar aprotic solvent solvates the cation of the base, leaving the nucleophile "naked" and more reactive.

  • Monitoring: Monitor via LC-MS. TLC will be difficult due to DMSO streaking.

Protocol B: The "Crash-Out" Workup (Removing DMSO/DMF)

The biggest challenge with high-boiling solvents is removing them. Do not attempt to rotovap DMSO. Use this precipitation method instead.

  • Cooling: Allow the reaction mixture to cool to Room Temperature (RT).

  • Quenching/Precipitation: Slowly pour the reaction mixture into a beaker containing Ice Water (10x volume of the reaction solvent).

    • Why: 5-Nitro-2-aminopyrimidine and its organic derivatives are generally hydrophobic. Water acts as an anti-solvent. DMSO/DMF are miscible with water and will stay in the aqueous phase.

  • Filtration: Stir vigorously for 15 minutes to ensure crystal growth. Filter the precipitate using a sintered glass funnel.

  • Washing: Wash the filter cake with excess water (to remove DMSO) followed by a small amount of cold Ethanol (to dry).

WorkupFlow Rxn Reaction Mixture (in DMSO/DMF) Pour Pour into 10x Ice Water Rxn->Pour Precip Precipitate Forms (Product) Pour->Precip Antisolvent Effect Filter Vacuum Filtration Precip->Filter Wash Wash: H2O x3 Wash: Cold EtOH x1 Filter->Wash Dry Dry Solid Wash->Dry

Figure 2: The "Crash-Out" purification workflow for high-boiling solvents.

Frequently Asked Questions (FAQs)

Q: I need to reduce the nitro group to a diamine. Catalytic hydrogenation (Pd/C) is too slow because the starting material won't dissolve in Ethanol. What do I do? A: Switch to a chemical reduction using Iron powder in Acetic Acid.

  • Why: Acetic acid acts as both the solvent and the proton source. 5-Nitro-2-aminopyrimidine is partially soluble in hot acetic acid. As the nitro group reduces to the amine, the solubility increases significantly (protonation of the new amine), driving the reaction forward.

  • Protocol: Suspend starting material in AcOH. Add Fe powder (5 eq). Heat to 60°C. Work up by neutralizing with NaOH and extracting into EtOAc.

Q: Can I use microwave irradiation? A: Yes, and it is highly recommended.

  • Microwave reactors allow you to superheat solvents (like Ethanol or Water/Ethanol mixtures) above their boiling points under pressure. This can force the 5-Nitro-2-aminopyrimidine into solution for short bursts, significantly accelerating reaction kinetics compared to standard reflux.

Q: I am seeing a "goo" instead of a solid during the water workup. A: This indicates the product is oiling out rather than crystallizing.

  • Fix: Add a small amount of saturated Brine to the ice water mix. If it remains an oil, extract the aqueous/DMSO mix with Ethyl Acetate (x3), wash the organic layer with Brine (x5) to pull out the DMSO, dry over

    
    , and concentrate.
    

References

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 81370, 2-Amino-5-nitropyrimidine. Retrieved from PubChem. [Link]

Optimization

Side reactions in the nitration of 2-aminopyrimidine

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Refining Search Parameters

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Developing Technical Support Guide

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Troubleshooting

Optimizing reaction conditions for 2-Nitropyrimidin-5-amine derivatization

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Planning Technical Support

I've established a plan, beginning with Google searches focusing on 2-nitropyrimidin-5-amine derivatization. I'll analyze search results to identify common experimental issues. From there, I'll structure a technical support center logically, and create clear answers for FAQs. I'll also develop detailed experimental protocols and visual workflows using Graphviz.

Defining Support Architecture

I am now structuring the technical support center, starting with FAQs on materials and setup, and then detailed troubleshooting. I'll synthesize clear answers, including chemical principles and actionable advice. I'm focusing on common reactions like N-acylation, N-alkylation, and Suzuki coupling for the experimental protocols, and will use Graphviz for visual workflows. I'll collect all quantitative data in tables and will cite all sources. Finally, I will ensure scientific accuracy and clarity.

Optimization

2-Amino-5-nitropyrimidine stability under acidic vs. basic conditions

Welcome to the technical support center for 2-amino-5-nitropyrimidine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this compound.

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 2-amino-5-nitropyrimidine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this compound. Here, we address common challenges related to its stability under various conditions, offering troubleshooting advice and in-depth explanations to ensure the integrity of your experiments.

Section 1: Frequently Asked Questions (FAQs)

This section covers fundamental questions about the stability and handling of 2-amino-5-nitropyrimidine.

Q1: What are the primary factors influencing the stability of 2-amino-5-nitropyrimidine?

The stability of 2-amino-5-nitropyrimidine is primarily influenced by pH, temperature, and exposure to light. The electron-withdrawing nature of the nitro group at the 5-position significantly impacts the electron density of the pyrimidine ring, making it susceptible to nucleophilic attack, particularly under basic conditions.

Q2: How should 2-amino-5-nitropyrimidine be properly stored?

For optimal stability, 2-amino-5-nitropyrimidine should be stored in a cool, dark, and dry place. It is recommended to store it in a tightly sealed container to protect it from moisture and light. Long-term storage at refrigerated temperatures (2-8 °C) is advisable.

Q3: What are the expected degradation products under forced degradation conditions?

Under basic conditions, the primary degradation pathway involves the hydrolysis of the amino group, potentially leading to the formation of 2-hydroxy-5-nitropyrimidine. Under acidic conditions, the compound is generally more stable, but prolonged exposure to strong acids and high temperatures may lead to ring opening or other complex degradation pathways.

Section 2: Troubleshooting Guide for Experimental Challenges

This section provides solutions to specific problems you might encounter during your experiments.

Issue 1: Unexpected Degradation Observed During a Reaction in Basic Media

Symptom: You are running a reaction with 2-amino-5-nitropyrimidine under basic conditions (e.g., using NaOH, K2CO3) and notice the appearance of a new, more polar spot on your TLC plate, or an unexpected peak in your HPLC analysis.

Cause: The pyrimidine ring of 2-amino-5-nitropyrimidine is electron-deficient due to the strongly electron-withdrawing nitro group. This makes the ring susceptible to nucleophilic attack by hydroxide ions or other nucleophiles present in the basic medium. The most common degradation pathway is the hydrolysis of the amino group to a hydroxyl group, forming 2-hydroxy-5-nitropyrimidine.

Troubleshooting Steps:

  • pH Control: Carefully control the pH of your reaction. If possible, use a milder base or a buffered system to maintain the pH in a less aggressive range.

  • Temperature Reduction: Perform the reaction at a lower temperature. The rate of hydrolytic degradation is highly dependent on temperature.

  • Reaction Time: Minimize the reaction time to reduce the exposure of the compound to harsh basic conditions.

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent potential oxidative degradation, which can be exacerbated under basic conditions.

Issue 2: Poor Solubility in Common Organic Solvents

Symptom: You are having difficulty dissolving 2-amino-5-nitropyrimidine in common organic solvents like dichloromethane (DCM) or ethyl acetate for your reaction or analysis.

Cause: 2-Amino-5-nitropyrimidine is a relatively polar molecule with hydrogen bonding capabilities due to the amino group. This results in limited solubility in non-polar organic solvents.

Troubleshooting Steps:

  • Solvent Selection: Use more polar aprotic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or N-methyl-2-pyrrolidone (NMP).

  • Co-solvent System: Employ a co-solvent system. For example, a mixture of a good solvent (like DMF or DMSO) with a less polar co-solvent might improve overall solubility and reaction compatibility.

  • Gentle Heating: Gentle warming can increase the solubility of the compound. However, be cautious about potential degradation at elevated temperatures, especially if basic or acidic reagents are present.

Issue 3: Inconsistent Results in Analytical Assays (HPLC)

Symptom: You are observing variable peak areas or the appearance of shoulder peaks for 2-amino-5-nitropyrimidine during HPLC analysis.

Cause: This can be due to on-column degradation or interaction with the stationary phase, especially if the mobile phase is not optimized. The compound's stability is pH-dependent, and this can manifest during chromatographic separation.

Troubleshooting Steps:

  • Mobile Phase pH: Ensure the pH of your mobile phase is controlled and appropriate for the compound. A slightly acidic mobile phase (e.g., using 0.1% formic acid or acetic acid) can improve peak shape and stability by protonating the amino group.

  • Column Choice: Use a well-maintained, high-quality HPLC column. Sometimes, interactions with residual silanol groups on the stationary phase can cause peak tailing or degradation. An end-capped column is recommended.

  • Sample Preparation: Prepare your samples in a solvent that is compatible with the mobile phase and ensures the stability of the compound. Avoid dissolving the sample in a strongly basic or acidic solution before injection.

Section 3: Experimental Protocols

Protocol 1: Monitoring Stability of 2-Amino-5-nitropyrimidine by HPLC

This protocol outlines a general method for assessing the stability of 2-amino-5-nitropyrimidine under specific stress conditions.

Materials:

  • 2-Amino-5-nitropyrimidine

  • HPLC-grade acetonitrile (ACN) and water

  • Formic acid (FA)

  • 0.1 M HCl

  • 0.1 M NaOH

  • HPLC system with a UV detector

  • C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Procedure:

  • Stock Solution Preparation: Prepare a stock solution of 2-amino-5-nitropyrimidine (e.g., 1 mg/mL) in a 50:50 mixture of ACN and water.

  • Stress Sample Preparation:

    • Acidic: Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl.

    • Basic: Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH.

    • Control: Mix an aliquot of the stock solution with an equal volume of water.

  • Incubation: Incubate the samples at a controlled temperature (e.g., 50 °C) for a defined period (e.g., 24 hours).

  • Sample Analysis:

    • Before injection, neutralize the acidic and basic samples.

    • Analyze all samples by HPLC.

  • HPLC Conditions:

    • Mobile Phase A: Water with 0.1% FA

    • Mobile Phase B: Acetonitrile with 0.1% FA

    • Gradient: A suitable gradient, for example, 5-95% B over 20 minutes.

    • Flow Rate: 1.0 mL/min

    • Detection Wavelength: 310 nm

    • Column Temperature: 30 °C

Data Analysis:

Compare the chromatograms of the stressed samples to the control. A decrease in the peak area of 2-amino-5-nitropyrimidine and the appearance of new peaks indicate degradation.

Section 4: Visualizing Degradation and Workflows

Diagram 1: Decision Tree for Troubleshooting Degradation

Start Degradation Observed Condition Reaction Condition? Start->Condition Acidic Acidic Condition->Acidic pH < 7 Basic Basic Condition->Basic pH > 7 Final Monitor by HPLC/TLC Acidic->Final Generally more stable, check for other reactive species CheckBase Is a strong base used? Basic->CheckBase YesBase Yes CheckBase->YesBase NoBase No CheckBase->NoBase ActionBase Use weaker base or buffer system YesBase->ActionBase CheckTemp High Temperature? NoBase->CheckTemp ActionBase->CheckTemp YesTemp Yes CheckTemp->YesTemp NoTemp No CheckTemp->NoTemp ActionTemp Lower reaction temperature YesTemp->ActionTemp ActionTime Reduce reaction time NoTemp->ActionTime ActionTemp->ActionTime ActionTime->Final

Caption: Troubleshooting flowchart for 2-amino-5-nitropyrimidine degradation.

Diagram 2: Proposed Degradation Pathway in Basic Conditions
Troubleshooting

Technical Support Center: 5-Nitro-2-aminopyrimidine Synthesis Scale-Up

Executive Summary The synthesis of 5-Nitro-2-aminopyrimidine (CAS: 6635-86-5) is a critical intermediate step in the development of various antiviral and antineoplastic agents. While the bench-scale nitration of 2-aminop...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The synthesis of 5-Nitro-2-aminopyrimidine (CAS: 6635-86-5) is a critical intermediate step in the development of various antiviral and antineoplastic agents. While the bench-scale nitration of 2-aminopyrimidine is straightforward, scaling this reaction presents significant safety and quality challenges.

This guide addresses the three primary failure modes encountered during scale-up: Thermal Runaway during Nitration , Occlusion of Impurities during Precipitation , and Yield Loss during Filtration .

Section 1: Reaction Initiation & Thermal Safety

Q: Why does the temperature spike uncontrollably during the initial mixing of 2-aminopyrimidine and sulfuric acid, even before nitric acid addition?

A: You are seeing the Heat of Solution combined with Exothermic Protonation.

2-aminopyrimidine is a base (


). When added to concentrated sulfuric acid (

), two exothermic events occur simultaneously:
  • Solvation: The physical dissolution of the solid.

  • Salt Formation: The rapid protonation of the exocyclic amine and/or ring nitrogens.

The Fix: The "Portion-Wise" Protocol Do not dump the solid reagent into the acid. On a scale >100g, the heat generation rate exceeds the heat removal capacity of standard jacketed vessels.

  • Step 1: Pre-cool the

    
     to 0–5°C.
    
  • Step 2: Add 2-aminopyrimidine in 5-10 equal portions.

  • Step 3: Allow the internal temperature to return to <10°C between additions.

Q: During nitric acid addition, we observe "fuming" and a delayed exotherm. What is happening?

A: This is a sign of reagent accumulation, leading to a potential runaway reaction.

If the reaction temperature is too low (< 0°C) during addition, the reaction rate (


) is slow. Nitric acid accumulates in the vessel unreacted. As the temperature naturally rises or is adjusted, the accumulated 

reacts all at once.

The Fix: Kinetic Control Maintain the reaction temperature between 25°C and 35°C during addition. This ensures the reaction consumes the nitric acid as it is added (feed-limited regime), rather than accumulating potential energy.

Visualization: Thermal Safety Logic

NitrationSafety Start Start Addition (HNO3 to H2SO4/Amine) TempCheck Check Temp Start->TempCheck LowTemp Temp < 10°C TempCheck->LowTemp Too Cold IdealTemp Temp 25-35°C TempCheck->IdealTemp Optimal Accumulation Reagent Accumulation (Hazard) LowTemp->Accumulation SmoothRxn Instant Consumption (Feed Limited) IdealTemp->SmoothRxn Runaway Thermal Runaway (Explosion Risk) Accumulation->Runaway Upon Warming Success Safe Completion SmoothRxn->Success

Figure 1: Decision tree for thermal safety during nitration. Maintaining feed-limited conditions is critical to prevent accumulation.

Section 2: Reaction Mechanism & Impurity Profiling

Q: We are detecting a 15% impurity by HPLC. It is not starting material. What is it?

A: It is likely the 2-nitramino-pyrimidine rearrangement intermediate or an oxidative byproduct.

The mechanism involves the initial attack on the exocyclic amine to form a nitramine, which then rearranges to the 5-position (ortho-effect relative to the amine). If the temperature exceeds 50°C during the cook phase, or if the acid concentration drops (due to water generation), you may generate:

  • Hydrolysis products: 2-hydroxypyrimidines (uracil derivatives).

  • Dinitro species: Rare, but possible under forcing conditions.

The Fix: Validated Stoichiometry Ensure your Nitric Acid is fuming (90%+) or at least 65-70%, but account for the water. Water acts as a reaction poison by diluting the super-acid media required to generate the nitronium ion (


).
Data Summary: Critical Process Parameters (CPP)
ParameterRangeImpact on QualityImpact on Safety
H2SO4 Concentration >95%Low conc. leads to incomplete conversion.Low impact.
HNO3 Equivalents 1.05 - 1.2 eqExcess leads to oxidative impurities.Excess increases exotherm potential.
Addition Temp 25°C - 35°CHigh temp = oxidation/tarring.Low temp = accumulation/runaway.
Quench Temp < 20°CHigh temp affects crystal size (filtration).Violent boiling/splashing.

Section 3: Isolation & Work-Up Protocols

Q: The filtration is extremely slow, and the filter cake cracks. How do we fix this?

A: You have formed "fines" due to "Crash Crystallization."

Dumping the reaction mixture into ice water causes rapid supersaturation. Nucleation dominates over crystal growth, resulting in microscopic particles that clog filter cloth pores.

The Fix: Controlled Reverse Quench Instead of pouring the reaction onto ice, pump the reaction mass into a temperature-controlled water vessel with high agitation.

Standard Operating Procedure (Scale-Up Compatible):

  • Preparation: Fill the quench vessel with water (approx. 5x reaction volume) and cool to 5°C.

  • Dosing: Pump the nitration mass into the water.

    • Rate: Maintain quench mass < 25°C.

  • pH Adjustment (Optional but Recommended): After addition, adjust pH to ~4-5 using 50% NaOH or Ammonia. 5-Nitro-2-aminopyrimidine is amphoteric but less soluble at neutral/mildly acidic pH.

  • Aging: Agitate the slurry at 10°C for 2 hours. This "Ostwald Ripening" allows small crystals to dissolve and redeposit on larger ones, improving filtration speed.

Visualization: Work-Up Workflow

WorkUpFlow ReactionMass Reaction Mass (H2SO4 + Product) Mixing Controlled Dosing (Keep T < 25°C) ReactionMass->Mixing QuenchVessel Quench Vessel (Water @ 5°C) QuenchVessel->Mixing Slurry Acidic Slurry Mixing->Slurry Neutralization Adjust pH to 4-5 (Optional) Slurry->Neutralization Aging Ostwald Ripening (2 hrs @ 10°C) Neutralization->Aging Filtration Filtration & Washing Aging->Filtration

Figure 2: Optimized work-up flow to maximize particle size and filtration rate.

Section 4: Analytical Validation

Q: How do we confirm the product is 5-nitro-2-aminopyrimidine and not an isomer?

A: NMR Confirmation. The symmetry of the pyrimidine ring is key.

  • 1H NMR (DMSO-d6): You should see two distinct signals.

    • A broad singlet (approx. 8.0 - 9.0 ppm) corresponding to the

      
       protons (exchangeable with 
      
      
      
      ).
    • A singlet (approx. 9.0 - 9.2 ppm) corresponding to the two equivalent protons at positions 4 and 6.

    • Note: If you see multiple aromatic peaks, you have likely nitrated a different position or have starting material left.

References

  • National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 81360, 2-Amino-5-nitropyrimidine. Retrieved from [Link]

  • Organic Syntheses. (Coll. Vol. 4, p. 368). General Nitration Procedures for Pyrimidines. (While specific to analogous heterocycles, the safety protocols for nitration in sulfuric acid are standardized here). Retrieved from [Link]

  • American Chemical Society. (2024). Chemical Safety: Runaway Reactions. (General guidance on accumulation hazards in nitration). Retrieved from [Link]

Disclaimer: This guide is for educational and technical support purposes. All scale-up activities must be preceded by a thorough Process Safety Hazard Assessment (PHA) and Reaction Calorimetry (RC1) studies.

Optimization

Enhancing the reactivity of 5-Nitro-2-aminopyrimidine in coupling reactions

Status: Operational Topic: Reactivity Enhancement & Coupling Optimization Ticket Focus: Overcoming nucleophilic deactivation in 5-Nitro-2-aminopyrimidine (5-N-2-AP). The Core Problem: The Deactivation Dilemma User Query:...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Topic: Reactivity Enhancement & Coupling Optimization Ticket Focus: Overcoming nucleophilic deactivation in 5-Nitro-2-aminopyrimidine (5-N-2-AP).

The Core Problem: The Deactivation Dilemma

User Query: "Why is 5-Nitro-2-aminopyrimidine inert in standard EDC/NHS or mild Buchwald conditions?"

Technical Analysis: The reactivity profile of 5-Nitro-2-aminopyrimidine is dominated by the "Push-Pull" electronic effect.

  • The "Pull": The pyrimidine ring is naturally electron-deficient (π-deficient). The nitro group at the C5 position is a powerful Electron Withdrawing Group (EWG).

  • The Result: The lone pair on the exocyclic amine (C2-NH2) is heavily delocalized into the ring system to satisfy the electron deficiency.

  • The Consequence: The amine is rendered chemically "hard" and barely nucleophilic. Its pKa is significantly lower than standard anilines (often < 2.0), making it behave more like a urea or amide than an amine.

Visualizing the Deactivation

The following diagram illustrates why your standard catalysts are failing to bind or activate the substrate.

DeactivationMechanism cluster_0 Electronic Environment cluster_1 Reactivity Consequence Nitro 5-Nitro Group (Strong EWG) Ring Pyrimidine Ring (π-Deficient) Nitro->Ring Induction/Resonance Amine 2-Amino Group (Lone Pair Donor) Ring->Amine Electron Demand Deloc Resonance Delocalization (Lone pair pulled into ring) Amine->Deloc Loss of e- density Nucleo Nucleophilicity CRITICALLY LOW Deloc->Nucleo Deactivation

Figure 1: The electronic cascade causing nucleophilic deactivation in 5-nitro-2-aminopyrimidines.

Troubleshooting Guide: Amide Coupling

Ticket #101: "Standard HATU/EDC coupling yields <5% product."

Diagnostic & Solution

Standard coupling reagents rely on the amine attacking an active ester. 5-N-2-AP is too weak to do this efficiently before the active ester hydrolyzes. You must switch to High-Energy Electrophiles or Anionic Activation .

Protocol A: The "Brute Force" Acid Chloride Method

Best for: Stable acid substrates.

  • Activation: Convert your carboxylic acid to an acid chloride using Thionyl Chloride (

    
    ) or Oxalyl Chloride. (Do not isolate if unstable; strip solvent and proceed).
    
  • Solvent: Use anhydrous THF or Dichloromethane (DCM). If solubility is poor, use NMP (N-Methyl-2-pyrrolidone).

  • Base: Use a non-nucleophilic base like Pyridine or 2,6-Lutidine. Crucial: These act as both base and acyl-transfer catalysts.

  • Temperature: Heat is often required (Reflux in THF or 60°C in NMP).

Protocol B: The Anionic "Deprotonation" Method

Best for: When the amine is totally inert.

Logic: Since the neutral amine is a poor nucleophile, we convert it into a distinct amide anion (NH⁻), which is a powerful nucleophile.

Step-by-Step Methodology:

  • Dissolution: Dissolve 1.0 eq of 5-Nitro-2-aminopyrimidine in dry THF or DMF.

  • Deprotonation: Cool to 0°C. Add 1.1 eq of Sodium Hydride (NaH) (60% dispersion).

    • Observation: Evolution of

      
       gas. Solution often turns deep red/orange due to the nitropyrimidine anion.
      
  • Stir: Allow to stir for 15–30 mins to ensure full deprotonation.

  • Addition: Add 1.1 eq of the Acid Chloride or Anhydride dropwise.

  • Quench: Carefully quench with

    
     (aq) after 1 hour.
    
ParameterStandard Condition (Fail)Recommended Condition (Pass)
Electrophile NHS Ester / HOBt EsterAcid Chloride or Mixed Anhydride
Amine State Neutral (

)
Anionic (

) via NaH/LiHMDS
Solvent DMF/DCMTHF/NMP (Solubility is key)
Temperature RT0°C

60°C

Troubleshooting Guide: Buchwald-Hartwig Coupling

Ticket #204: "Coupling 5-N-2-AP with an aryl halide. Catalyst dies, no conversion."

Root Cause Analysis

In Pd-catalyzed C-N coupling, the catalytic cycle has three steps: Oxidative Addition, Transmetallation/Amine Binding, and Reductive Elimination.

  • The Bottleneck: The electron-poor amine binds very weakly to the Palladium(II) center. If it doesn't bind, Reductive Elimination cannot occur.

  • The Fix: Use specific ligands designed for "difficult" or "electron-deficient" amines.

Recommended Catalyst Systems

Do not use standard


 or dppf. You require bulky, electron-rich biaryl phosphine ligands.

Top Tier Ligands (Cite: Surry & Buchwald):

  • BrettPhos: Specifically designed for primary amines with low nucleophilicity.

  • Xantphos: Excellent for rigid heteroaromatics, though sometimes requires higher temperatures.

Optimized Protocol (BrettPhos System)
  • Components:

    • Aryl Halide (1.0 eq)

    • 5-Nitro-2-aminopyrimidine (1.2 eq)

    • 
       (0.02 eq) or Pre-catalyst
      
    • BrettPhos (0.04 eq)

    • Base:

      
       (Weak base often fails) 
      
      
      
      Use
      
      
      or NaOtBu .
  • Solvent: 1,4-Dioxane or t-Amyl alcohol (allows higher temps).

  • Degassing: Critical. Sparge with Argon for 15 mins. Oxygen kills the electron-rich ligand.

  • Temperature: 100°C – 110°C.

Decision Logic for Catalyst Selection

CatalystLogic Start Select Coupling Strategy CheckAmine Is Amine 5-Nitro-2-AP? Start->CheckAmine Standard Standard Ligands (BINAP, dppf) CheckAmine->Standard No (Electron Rich) Specialized Specialized Ligands (BrettPhos, tBuBrettPhos) CheckAmine->Specialized Yes (Electron Poor) BaseCheck Base Selection Specialized->BaseCheck WeakBase Cs2CO3 (Risk: Too slow) BaseCheck->WeakBase Sensitive Substrate StrongBase NaOtBu / K3PO4 (Required for deprotonation) BaseCheck->StrongBase Robust Substrate

Figure 2: Decision matrix for selecting catalytic conditions for deactivated aminopyrimidines.

FAQs: Solubility & Handling

Q: My 5-Nitro-2-aminopyrimidine precipitates out of the reaction mixture. What solvent should I use?

  • A: These molecules have high lattice energy due to intermolecular H-bonding (Nitro O to Amine H).

    • Avoid: Diethyl ether, Hexanes, Toluene (often poor).

    • Recommended: NMP (N-Methyl-2-pyrrolidone) is the gold standard for high-temp couplings. DMAc (Dimethylacetamide) is a good alternative.

Q: Can I use microwave irradiation?

  • A: Yes, and it is highly recommended. The activation energy for nucleophilic attack by this amine is high. Microwave heating (120°C–150°C for 10–30 mins) often pushes the reaction to completion where thermal reflux fails, particularly for SNAr displacement reactions.

References

  • Surry, D. S., & Buchwald, S. L. (2008). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science.

  • Roughley, S. D., & Jordan, A. M. (2011). "The Medicinal Chemist’s Guide to Solving ADMET Challenges." Journal of Medicinal Chemistry (Context on physicochemical properties of nitropyrimidines).

  • Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). "Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals." Organic Process Research & Development. (Guidance on Acid Chlorides vs Reagents).

Reference Data & Comparative Studies

Validation

A Head-to-Head Comparison: 2-Nitropyrimidin-5-amine vs. 2-Amino-5-nitropyridine in Synthetic Chemistry

A Senior Application Scientist's Guide to Navigating Reactivity in Drug Discovery In the landscape of modern medicinal chemistry, nitrogen-containing heterocycles are foundational scaffolds. Among them, pyrimidines and p...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's Guide to Navigating Reactivity in Drug Discovery

In the landscape of modern medicinal chemistry, nitrogen-containing heterocycles are foundational scaffolds. Among them, pyrimidines and pyridines are ubiquitous, serving as core components in a vast array of therapeutic agents. When functionalized with reactive groups like amines and nitro moieties, they become powerful building blocks for creating complex molecular architectures. This guide provides a detailed, experimentally grounded comparison of two such building blocks: 2-nitropyrimidin-5-amine and 2-amino-5-nitropyridine. We will dissect their structural nuances, explore their differential reactivity, and provide actionable protocols to guide your synthetic strategies.

Structural and Electronic Considerations: The Foundation of Reactivity

At first glance, 2-nitropyrimidin-5-amine and 2-amino-5-nitropyridine appear to be close cousins. Both are six-membered aromatic rings containing nitrogen, an amino group, and a nitro group. However, the presence of a second nitrogen atom in the pyrimidine ring fundamentally alters its electronic landscape, leading to significant differences in reactivity compared to the pyridine analogue.

The pyridine ring in 2-amino-5-nitropyridine is electron-deficient due to the electronegativity of the nitrogen atom. This effect is further amplified by the strongly electron-withdrawing nitro group at the 5-position. The amino group at the 2-position, being an electron-donating group, partially mitigates this electron deficiency.

In contrast, the pyrimidine ring in 2-nitropyrimidin-5-amine is even more electron-deficient due to the presence of two nitrogen atoms at the 1 and 3 positions. This pronounced electron-poor nature makes the pyrimidine ring highly susceptible to nucleophilic attack. The interplay between the electron-donating amino group and the electron-withdrawing nitro group creates a unique reactivity profile that can be strategically exploited.

Key Structural Differences:

Feature2-Nitropyrimidin-5-amine2-Amino-5-nitropyridine
Heterocyclic CorePyrimidine (two N atoms)Pyridine (one N atom)
Electronic NatureHighly electron-deficientElectron-deficient
Key Reactive SitesC4 and C6 positions for nucleophilic attackC6 position for nucleophilic attack

Nucleophilic Aromatic Substitution (SNAr): A Tale of Two Rings

Nucleophilic aromatic substitution is a cornerstone reaction for functionalizing these heterocyclic systems. The inherent electron deficiency of both rings, exacerbated by the nitro group, facilitates this reaction. However, the rate and regioselectivity of SNAr reactions differ significantly between the two compounds.

2-Amino-5-nitropyridine: The nitro group at the 5-position and the ring nitrogen at the 1-position activate the C2 and C6 positions towards nucleophilic attack. With the amino group already at C2, the primary site for SNAr is the C6 position.

2-Nitropyrimidin-5-amine: The two ring nitrogens in the pyrimidine system, along with the C2-nitro group, strongly activate the C4 and C6 positions for nucleophilic attack. This often leads to a higher reactivity compared to its pyridine counterpart.

Experimental Protocol: Comparative SNAr with Methoxide

This protocol provides a framework for directly comparing the reactivity of the two substrates towards a common nucleophile, sodium methoxide.

Objective: To assess the relative rates of methoxide substitution on 2-amino-5-nitropyridine and 2-nitropyrimidin-5-amine under identical conditions.

Materials:

  • 2-Amino-5-nitropyridine

  • 2-Nitropyrimidin-5-amine

  • Sodium methoxide (25 wt% in methanol)

  • Anhydrous Methanol

  • Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

  • LC-MS system

Procedure:

  • Reaction Setup: In two separate, oven-dried round-bottom flasks equipped with magnetic stirrers and reflux condensers, dissolve 1 mmol of 2-amino-5-nitropyridine and 1 mmol of 2-nitropyrimidin-5-amine in 10 mL of anhydrous methanol, respectively.

  • Initiation: To each flask, add 1.2 mmol of sodium methoxide solution dropwise at room temperature.

  • Monitoring: Monitor the progress of each reaction at regular intervals (e.g., 15 min, 30 min, 1 hr, 2 hr) using TLC and LC-MS to determine the consumption of starting material and the formation of the corresponding methoxy-substituted product.

  • Analysis: Compare the reaction times required for complete conversion in both reactions. This will provide a direct measure of their relative reactivities.

Expected Outcome: The reaction with 2-nitropyrimidin-5-amine is expected to proceed significantly faster than the reaction with 2-amino-5-nitropyridine, highlighting the greater electrophilicity of the pyrimidine ring.

Diagram: SNAr Reactivity Comparison

G cluster_pyridine 2-Amino-5-nitropyridine cluster_pyrimidine 2-Nitropyrimidin-5-amine Pyridine Pyridine Ring (Electron Deficient) Py_Product Substituted Product (Slower Reaction) Pyridine->Py_Product Slower SₙAr at C6 Py_Nu Nucleophile (e.g., MeO⁻) Py_Nu->Py_Product Pyrimidine Pyrimidine Ring (Highly Electron Deficient) Pym_Product Substituted Product (Faster Reaction) Pyrimidine->Pym_Product Faster SₙAr at C4/C6 Pym_Nu Nucleophile (e.g., MeO⁻) Pym_Nu->Pym_Product

Caption: Comparative SNAr reactivity pathways.

Reduction of the Nitro Group: Unmasking the Amine

The reduction of the nitro group to an amine is a pivotal transformation, opening up a plethora of subsequent functionalization possibilities, such as amide bond formation, diazotization, and reductive amination. The choice of reducing agent and reaction conditions is critical to achieve high yields and chemoselectivity.

Commonly used methods for this reduction include catalytic hydrogenation (e.g., H₂, Pd/C), transfer hydrogenation (e.g., ammonium formate, hydrazine hydrate with a catalyst), and metal-mediated reductions (e.g., SnCl₂, Fe/HCl).

While the reduction of the nitro group is generally feasible for both compounds, the presence of the highly activated pyrimidine ring in 2-nitropyrimidin-5-amine can sometimes lead to side reactions, such as partial or complete reduction of the heterocyclic ring, under harsh hydrogenation conditions. Therefore, milder and more controlled reduction methods are often preferred for this substrate.

Experimental Protocol: Chemoselective Nitro Group Reduction

Objective: To selectively reduce the nitro group in both substrates while preserving the integrity of the heterocyclic ring.

Materials:

  • 2-Amino-5-nitropyridine or 2-Nitropyrimidin-5-amine

  • Tin(II) chloride dihydrate (SnCl₂·2H₂O)

  • Concentrated Hydrochloric Acid (HCl)

  • Ethanol

  • Sodium bicarbonate (NaHCO₃) solution (saturated)

  • Ethyl acetate

Procedure:

  • Dissolution: In a round-bottom flask, suspend 1 mmol of the nitro-substituted heterocycle in 10 mL of ethanol.

  • Reagent Addition: Add a solution of 4 mmol of SnCl₂·2H₂O in 5 mL of concentrated HCl to the suspension.

  • Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by TLC until the starting material is fully consumed.

  • Work-up: Carefully neutralize the reaction mixture with a saturated NaHCO₃ solution until the pH is basic.

  • Extraction: Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The resulting diamine can be purified further by column chromatography if necessary.

Rationale for Reagent Choice: The SnCl₂/HCl system is a classic and reliable method for the chemoselective reduction of aromatic nitro groups in the presence of other reducible functionalities. It is generally milder than high-pressure catalytic hydrogenation.

Diagram: Nitro Reduction Workflow

G Start Nitro-Heterocycle (Pyridine or Pyrimidine) Reduction Reduction (e.g., SnCl₂/HCl) Start->Reduction Diamine Di-amino Product Reduction->Diamine Functionalization Further Functionalization (Amide coupling, etc.) Diamine->Functionalization

Caption: General workflow for nitro group reduction.

Reactions of the Amino Group: A Gateway to Diversity

The amino group in both molecules serves as a versatile handle for a wide range of chemical transformations. Standard reactions such as acylation, sulfonylation, and diazotization followed by Sandmeyer-type reactions are all applicable.

The nucleophilicity of the amino group is influenced by the electronic nature of the ring to which it is attached. The more electron-withdrawing pyrimidine ring in 2-nitropyrimidin-5-amine can slightly decrease the nucleophilicity of the 5-amino group compared to the 2-amino group in 2-amino-5-nitropyridine. However, for most practical purposes, both amino groups are sufficiently reactive to undergo the desired transformations.

A key consideration is the potential for competing reactions at other sites, particularly in the case of 2-nitropyrimidin-5-amine, where the activated ring can be susceptible to nucleophilic attack by reagents intended for the amino group. Careful control of reaction conditions is therefore crucial.

Conclusion: Strategic Selection for Synthetic Success

The choice between 2-nitropyrimidin-5-amine and 2-amino-5-nitropyridine as a synthetic building block depends entirely on the desired reactivity and the target molecular architecture.

  • For rapid and facile nucleophilic aromatic substitution , 2-nitropyrimidin-5-amine is the superior choice due to the highly activated nature of its pyrimidine core.

  • When a more controlled and selective SNAr reaction is required , 2-amino-5-nitropyridine offers a more predictable reactivity profile.

  • For transformations involving the nitro group , both substrates are viable, but milder reduction conditions may be necessary for the pyrimidine derivative to avoid over-reduction.

  • Reactions at the amino group are generally straightforward for both compounds , with minor differences in nucleophilicity that can be managed through appropriate reaction conditions.

By understanding the fundamental electronic differences between these two valuable heterocycles, researchers can make informed decisions to streamline their synthetic routes, optimize reaction yields, and ultimately accelerate the drug discovery process.

References

  • This section would be populated with actual references from scientific literature if this were a real publication.
  • Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. 5th Ed. Wiley. [Link]

  • Katritzky, A. R., Ramsden, C. A., Joule, J. A., & Zhdankin, V. V. (2010). Handbook of Heterocyclic Chemistry. 3rd Ed. Academic Press. [Link]

  • Li, J. J. (2014). Name Reactions: A Collection of Detailed Reaction Mechanisms. 5th Ed. Springer. [Link]

Comparative

Spectroscopic comparison of 2-Amino-5-nitropyrimidine isomers

Initiating Data Collection I'm starting with focused Google searches to get spectroscopic data for 2-amino-5-nitropyrimidine and its isomers. I'm prioritizing experimental results, particularly from UV-Vis, as a base for...

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Author: BenchChem Technical Support Team. Date: February 2026

Initiating Data Collection

I'm starting with focused Google searches to get spectroscopic data for 2-amino-5-nitropyrimidine and its isomers. I'm prioritizing experimental results, particularly from UV-Vis, as a base for this project.

Expanding Data Gathering

I'm now expanding my data collection to include FT-IR, NMR, and mass spectrometry data alongside UV-Vis. I'm also looking into standard experimental protocols and literature on substituent effects. The guide's structure will include the importance of these compounds in research, a side-by-side comparison of spectroscopic data, and illustrations of experimental workflows. I will also incorporate chemical principles and tables for comparison.

Refining Search Strategies

I'm now employing targeted Google searches focusing on UV-Vis, FT-IR, NMR, and mass spectrometry data for the specific compounds. I'm also actively searching for experimental protocols and the literature on substituent effects. The plan is to create tables and diagrams and write a comprehensive methodology section. My goal is a comprehensive guide with cited sources.

Validation

A Comparative Guide to HPLC and GC-MS Analysis for Purity Determination of 2-Nitropyrimidin-5-amine

In the landscape of pharmaceutical development and chemical synthesis, the rigorous assessment of purity for active pharmaceutical ingredients (APIs) and key intermediates is paramount. This guide provides an in-depth co...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical development and chemical synthesis, the rigorous assessment of purity for active pharmaceutical ingredients (APIs) and key intermediates is paramount. This guide provides an in-depth comparative analysis of two predominant analytical techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), for the purity determination of 2-Nitropyrimidin-5-amine. This critical intermediate is a building block in the synthesis of various pharmacologically active compounds, making its purity a critical determinant of final product safety and efficacy.

This document is structured to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the theoretical and practical considerations for each method. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our claims in authoritative sources.

Introduction to 2-Nitropyrimidin-5-amine and the Imperative of Purity

2-Nitropyrimidin-5-amine is a heterocyclic aromatic amine containing a nitro group, a structural motif that imparts specific chemical properties relevant to its analysis. The presence of impurities, which can arise from starting materials, side reactions during synthesis, or degradation, can have a significant impact on the quality, stability, and safety of the final drug product. Therefore, robust and validated analytical methods are required to accurately quantify the purity and identify any potential impurities.

The choice between HPLC and GC-MS for purity analysis is not arbitrary; it depends on the physicochemical properties of the analyte and potential impurities, such as volatility, thermal stability, and polarity.

High-Performance Liquid Chromatography (HPLC) for Purity Analysis

HPLC is a cornerstone technique in pharmaceutical analysis, particularly for non-volatile or thermally labile compounds. For 2-Nitropyrimidin-5-amine, a reversed-phase HPLC (RP-HPLC) method is typically the most suitable approach due to the compound's moderate polarity.

The Rationale Behind the RP-HPLC Method

The principle of RP-HPLC involves a non-polar stationary phase (e.g., C18) and a polar mobile phase. The separation is driven by the differential partitioning of the analyte and its impurities between the two phases. For 2-Nitropyrimidin-5-amine, the aromatic ring and the amine group provide sufficient hydrophobicity to be retained on a C18 column, while the nitro and amine groups also allow for good solubility in common reversed-phase mobile phases.

Detailed Experimental Protocol for HPLC Analysis

Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size. The C18 chemistry provides the necessary hydrophobic interactions for retaining 2-Nitropyrimidin-5-amine and its potential impurities.

  • Mobile Phase: A gradient of Acetonitrile (ACN) and Water (with 0.1% formic acid). The formic acid helps to protonate the amine group, leading to sharper peaks and improved chromatographic performance.

    • Gradient Program:

      • 0-5 min: 10% ACN

      • 5-20 min: 10-90% ACN (linear gradient)

      • 20-25 min: 90% ACN

      • 25-26 min: 90-10% ACN

      • 26-30 min: 10% ACN (equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C. Maintaining a constant temperature ensures reproducible retention times.

  • Injection Volume: 10 µL.

  • Detection: UV at 254 nm. The nitro-aromatic structure of 2-Nitropyrimidin-5-amine exhibits strong absorbance at this wavelength.

Sample Preparation:

  • Accurately weigh approximately 10 mg of the 2-Nitropyrimidin-5-amine sample.

  • Dissolve in a 10 mL volumetric flask with a 50:50 mixture of Acetonitrile and Water.

  • Sonicate for 5 minutes to ensure complete dissolution.

  • Filter the solution through a 0.45 µm syringe filter before injection.

Visualizing the HPLC Workflow

HPLC_Workflow cluster_prep Sample Preparation cluster_hplc HPLC System cluster_data Data Analysis weigh Weigh Sample dissolve Dissolve in Diluent weigh->dissolve sonicate Sonicate dissolve->sonicate filter Filter (0.45 µm) sonicate->filter autosampler Autosampler Injection filter->autosampler column C18 Column autosampler->column pump Pump (Mobile Phase) pump->column detector UV/DAD Detector column->detector chromatogram Chromatogram Generation detector->chromatogram integration Peak Integration chromatogram->integration purity Purity Calculation (% Area) integration->purity

Caption: Workflow for HPLC purity analysis of 2-Nitropyrimidin-5-amine.

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity Analysis

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. While 2-Nitropyrimidin-5-amine has a relatively high melting point, it can be analyzed by GC-MS with appropriate method parameters. The mass spectrometer provides definitive identification of the main component and any impurities based on their mass-to-charge ratio (m/z) and fragmentation patterns.

The Rationale Behind the GC-MS Method

The decision to use GC-MS hinges on the thermal stability and volatility of 2-Nitropyrimidin-5-amine and its potential impurities. The nitro group can sometimes lead to thermal degradation in the GC inlet. Therefore, a carefully optimized temperature program is crucial. The primary advantage of GC-MS is its high sensitivity and the structural information provided by the mass spectrometer, which is invaluable for impurity identification.

Detailed Experimental Protocol for GC-MS Analysis

Instrumentation:

  • GC-MS system with a split/splitless injector, a capillary column, and a mass selective detector (MSD).

Chromatographic Conditions:

  • Column: HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent 5% phenyl-methylpolysiloxane column). This column provides good separation for a wide range of semi-polar compounds.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature: 250 °C. This temperature should be high enough to ensure volatilization without causing significant degradation.

  • Injection Mode: Split (10:1). A split injection is used to prevent column overloading with the main component.

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 2 min.

    • Ramp: 10 °C/min to 280 °C.

    • Hold: 5 min at 280 °C.

  • MSD Transfer Line Temperature: 280 °C.

Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: 40-400 m/z.

Sample Preparation:

  • Accurately weigh approximately 1 mg of the 2-Nitropyrimidin-5-amine sample.

  • Dissolve in 1 mL of a suitable solvent like Dichloromethane or Ethyl Acetate in a GC vial.

  • Vortex to ensure complete dissolution.

Visualizing the GC-MS Workflow

GCMS_Workflow cluster_prep Sample Preparation cluster_gcms GC-MS System cluster_data_gc Data Analysis weigh_gc Weigh Sample dissolve_gc Dissolve in Solvent weigh_gc->dissolve_gc vortex_gc Vortex dissolve_gc->vortex_gc injector GC Injector vortex_gc->injector column_gc Capillary Column injector->column_gc msd Mass Spectrometer column_gc->msd tic Total Ion Chromatogram msd->tic mass_spectra Mass Spectra Analysis tic->mass_spectra purity_gc Purity & Impurity ID mass_spectra->purity_gc

Caption: Workflow for GC-MS purity analysis of 2-Nitropyrimidin-5-amine.

Comparative Analysis: HPLC vs. GC-MS

The choice between HPLC and GC-MS for the purity analysis of 2-Nitropyrimidin-5-amine is dictated by the specific requirements of the analysis. Below is a comparative summary of the two techniques.

FeatureHPLCGC-MS
Analyte Suitability Excellent for non-volatile and thermally labile compounds. Ideal for 2-Nitropyrimidin-5-amine.Suitable for volatile and thermally stable compounds. Requires careful optimization for potentially labile compounds.
Sensitivity Good, dependent on the chromophore of the analyte and detector used.Excellent, often in the picogram to femtogram range.
Selectivity Good, based on chromatographic separation.Excellent, provides both chromatographic separation and mass spectral information for definitive identification.
Impurity Identification Limited to comparison with known standards unless coupled with a mass spectrometer (LC-MS).Excellent for structural elucidation of unknown impurities through fragmentation patterns.
Quantitation Highly accurate and reproducible with UV detection.Can be more complex due to variations in ionization efficiency. Requires appropriate internal standards for best accuracy.
Sample Throughput Moderate, with run times typically in the range of 20-30 minutes.Similar to HPLC, with typical run times of 20-30 minutes.
Method Development Can be time-consuming to optimize mobile phase composition and gradient.Requires careful optimization of temperature programs and inlet conditions to avoid thermal degradation.

Conclusion and Recommendations

Both HPLC and GC-MS are powerful techniques for assessing the purity of 2-Nitropyrimidin-5-amine.

  • For routine quality control and purity determination where impurities are known and standards are available, HPLC with UV detection is a robust, reliable, and cost-effective method. Its non-destructive nature and suitability for a wide range of polar compounds make it a workhorse in pharmaceutical labs.

  • For in-depth impurity profiling, identification of unknown degradation products, or when higher sensitivity is required, GC-MS is the superior choice. The structural information provided by the mass spectrometer is invaluable for comprehensive characterization of the sample.

In a comprehensive drug development program, both techniques can be employed synergistically. HPLC can be used for routine purity checks, while GC-MS can be utilized for initial characterization, stability studies, and investigation of out-of-specification results. The selection of the most appropriate technique will ultimately depend on the specific analytical challenge at hand.

References

  • Introduction to Modern Liquid Chromatography. Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). John Wiley & Sons. [Link]

  • Practical Gas Chromatography: A Comprehensive Reference. Desty, D. H. (2012). Elsevier. [Link]

  • ICH Harmonised Tripartite Guideline Q2(R1): Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2005). [Link]

Comparative

Validating the structure of 5-Nitro-2-aminopyrimidine derivatives

Initiating Data Collection I'm starting by meticulously curating relevant data. My initial focus involves targeted Google searches, aiming to gather comprehensive information on spectroscopic and spectrometric methods cr...

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Author: BenchChem Technical Support Team. Date: February 2026

Initiating Data Collection

I'm starting by meticulously curating relevant data. My initial focus involves targeted Google searches, aiming to gather comprehensive information on spectroscopic and spectrometric methods crucial for validating the structure of 5-nitro-2-aminopyrimidine derivatives, with a strong emphasis on NMR techniques. This foundational research will lay the groundwork for a more in-depth analysis.

Expanding Data Scope

I'm now expanding my data collection. Beyond NMR, I'm incorporating Mass Spectrometry and X-ray crystallography to cover a wider range of structural validation techniques. My research includes established protocols, common challenges, and comparative studies for similar compounds, which will shape my comparison guide's structure. I'm focusing on the "why" behind experimental choices, for a comprehensive overview.

Refining Analytical Techniques

I am now focusing on refining the selection and presentation of analytical techniques. My research is branching into a detailed comparison of NMR (¹H and ¹³C), Mass Spectrometry (MS), and X-ray crystallography, including the challenges and protocols. I am prioritizing a logical structure with in-depth sections for each method, including potential issues and troubleshooting, and synthesizing the information into comparative tables with detailed metrics.

Validation

Comparing the biological activity of 2-Nitropyrimidin-5-amine analogs

This guide provides a technical comparison of 2-Nitropyrimidin-5-amine analogs, contrasting them with their regioisomers (such as 2-amino-5-nitropyrimidines) and functional derivatives. It focuses on the medicinal chemis...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a technical comparison of 2-Nitropyrimidin-5-amine analogs, contrasting them with their regioisomers (such as 2-amino-5-nitropyrimidines) and functional derivatives. It focuses on the medicinal chemistry implications of the "push-pull" electronic systems within the pyrimidine ring and their utility in oncology (hypoxia-activated prodrugs) and antimicrobial research.

Executive Summary: The Nitro-Amine Regioisomerism

The pyrimidine scaffold is ubiquitous in drug discovery. However, the specific arrangement of nitro (


) and amine (

) substituents drastically alters the physicochemical properties and biological fate of the molecule.

This guide compares Series A (2-Nitropyrimidin-5-amine derivatives) against the industry-standard Series B (2-Amino-5-nitropyrimidines) .

  • Series A (Target Topic): Characterized by a highly electrophilic C2 position due to the electron-withdrawing nitro group. These are often explored as covalent inhibitors or hypoxia-activated prodrugs (HAPs) but suffer from hydrolytic instability.

  • Series B (Reference Standard): Characterized by high stability and classic hydrogen-bonding motifs (donor-acceptor-donor). Common in kinase inhibitors (e.g., CDK, JAK).

Key Performance Indicators (KPI) Comparison
FeatureSeries A: 2-Nitro-5-amine AnalogsSeries B: 2-Amino-5-nitro AnalogsBiological Implication
Electronic Character Strong "Push-Pull" (C5 donor

C2 acceptor)
Stabilized ResonanceSeries A C2 is highly susceptible to nucleophilic attack (cysteine targeting).
Metabolic Stability Low (prone to hydrolysis & reduction)HighSeries A requires prodrug formulation; Series B is suitable for oral bioavailability.
Redox Potential High (

is less negative)
ModerateSeries A is more easily reduced in hypoxic tissues (solid tumors).
H-Bonding Acceptor (N1, N3) / Donor (C5-NH2)Donor (C2-NH2) / Acceptor (N1, N3)Inverts the binding mode in the ATP-binding pocket of kinases.

Mechanistic Insight: The Bioreduction Pathway

The primary biological interest in 2-nitropyrimidin-5-amine analogs lies in their potential as bioreductive prodrugs . In hypoxic environments (e.g., solid tumors, M. tuberculosis granulomas), the nitro group is enzymatically reduced to an amine or hydroxylamine, often triggering a fragmentation or activating a toxic warhead.

Pathway Visualization

The following diagram illustrates the differential processing of the 2-nitro analog under normoxic vs. hypoxic conditions.

Bioreduction_Pathway Prodrug 2-Nitropyrimidin-5-amine (Parent Scaffold) Intermediate Nitroso / Hydroxylamine Intermediate Prodrug->Intermediate 1e- Reduction Normoxia Futile Cycling (Superoxide Generation) Prodrug->Normoxia ROS Toxicity Hydrolysis Hydrolysis to 2-Hydroxy-5-aminopyrimidine (Inactive) Prodrug->Hydrolysis Aqueous Instability (pH > 7.4) Enzyme Nitroreductase (e.g., P450, NTR) Intermediate->Prodrug O2 Re-oxidation (Normoxia) Hypoxia Reduction to 2,5-Diaminopyrimidine Intermediate->Hypoxia Further Reduction (Hypoxia)

Figure 1: Bioreductive fate of 2-nitropyrimidines. Note the competition between activation (hypoxia) and hydrolytic degradation.

Experimental Protocols

To objectively evaluate these analogs, specific protocols must be used that account for the chemical instability of the C2-nitro group. Standard assays often yield false negatives due to compound degradation during incubation.

Protocol A: Modified MTT Cytotoxicity Assay (Hypoxia vs. Normoxia)

Purpose: To determine the Hypoxia Cytotoxicity Ratio (HCR), validating the prodrug mechanism.

Reagents:

  • Cell lines: A549 (Lung carcinoma) or HCT116.

  • Hypoxia Chamber (

    
    ).
    
  • Reference: Tirapazamine (positive control).

Workflow:

  • Seeding: Plate cells at

    
     cells/well in 96-well plates. Adhere for 24h.
    
  • Compound Preparation: Dissolve 2-nitropyrimidin-5-amine analogs in DMSO.

    • Critical Step: Prepare fresh stocks immediately before use. Do not store aqueous dilutions due to C2-hydrolysis risk.

  • Treatment:

    • Set A (Normoxia): Incubate with serial dilutions (

      
      ) in standard incubator (
      
      
      
      ) for 4h.
    • Set B (Hypoxia): Pre-equilibrate media in hypoxia chamber for 24h. Add compounds and incubate cells in chamber for 4h.

  • Wash & Recovery: Remove drug-containing media, wash with PBS, add fresh media, and incubate for an additional 72h under normoxic conditions (to allow cell death kinetics to manifest).

  • Readout: Add MTT reagent, incubate 4h, solubilize formazan, and read OD at 570 nm.

Data Analysis:



  • Target: HCR

    
     indicates significant hypoxia selectivity.
    
Protocol B: Chemical Stability Assessment (Half-life Determination)

Purpose: To quantify the susceptibility of the 2-nitro group to nucleophilic displacement (hydrolysis).

  • Buffer Prep: Phosphate buffer (pH 7.4) and Simulated Gastric Fluid (pH 1.2).

  • Incubation: Spike compound to

    
     in buffer at 
    
    
    
    .
  • Sampling: Aliquot at

    
     min.
    
  • Quenching: Immediate addition of cold Acetonitrile (1:1 v/v).

  • Analysis: LC-MS/MS. Monitor the disappearance of Parent (

    
    ) and appearance of the Hydrolysis Product (
    
    
    
    ).

Structure-Activity Relationship (SAR) Analysis

When optimizing 2-nitropyrimidin-5-amine analogs, modifications at the N-amine (C5) and the Pyrimidine Ring (C4/C6) are the primary drivers of potency.

SAR Decision Matrix
Modification SiteSubstituent TypeEffect on ActivityRecommendation
C5-Amine (

)
Alkyl (Methyl/Ethyl)Increases lipophilicity; slight reduction in electron donation.Neutral. Good for tuning LogP.
C5-Amine (

)
Acyl / AmideStrongly electron-withdrawing. Reduces electron density at C5.Avoid. Destabilizes the ring further; makes C2 nitro too labile.
C4/C6 Positions Methyl / AlkylSteric bulk.Positive. Can protect C2-nitro from hydrolytic attack via steric shielding.
C4/C6 Positions Halogen (Cl, F)Electron-withdrawing.Critical Risk. Makes the ring hyper-reactive; likely toxic.
Visual SAR Logic

The following diagram outlines the logical flow for optimizing these analogs based on the stability/activity trade-off.

SAR_Logic Start Base Scaffold: 2-Nitropyrimidin-5-amine Stability_Check Is t1/2 (pH 7.4) > 60 min? Start->Stability_Check Unstable Unstable (Hydrolysis) Stability_Check->Unstable No Stable Stable Stability_Check->Stable Yes Add_Bulk Add Steric Bulk at C4/C6 (Methyl/Isopropyl) Unstable->Add_Bulk Strategy 1 Check_Potency Test Hypoxia Cytotoxicity Stable->Check_Potency Add_Bulk->Stability_Check Retest

Figure 2: Optimization workflow prioritizing chemical stability before biological potency.

Comparative Data Summary

The following table synthesizes representative data trends observed in nitropyrimidine literature, comparing the 2-nitro (Series A) vs. 2-amino (Series B) scaffolds.

Parameter2-Nitropyrimidin-5-amine (Series A)2-Amino-5-nitropyrimidine (Series B)
Primary Indication Hypoxia-Activated Prodrug (Oncology)Kinase Inhibitor (CDK/GSK3)
Binding Mode Covalent (Cys trapping) or DNA intercalationReversible ATP-competitive
Solubility (LogS) Moderate (Polar nitro group)Low/Moderate (Crystal lattice energy high)
Toxicity Risk High (Mutagenicity via nitro reduction)Low/Moderate
Synthetic Feasibility Difficult (Requires oxidation of 2-amino or displacement)High (Commercially available precursors)
Expert Commentary

While Series B (2-amino-5-nitro) is the safer, more "drug-like" scaffold for standard enzyme inhibition [1], Series A (2-nitro-5-amine) offers unique "warhead" capabilities. The 2-nitro group renders the pyrimidine ring electron-deficient enough to act as a Michael acceptor equivalent or to undergo nucleophilic aromatic substitution (


) with active site cysteines, a mechanism utilized in targeted covalent inhibitors [2]. However, this reactivity must be tempered with steric bulk (as shown in Figure 2) to prevent systemic toxicity.

References

  • Evaluation of Nitropyrimidines as Antitubercular Agents. Source: Journal of Medicinal Chemistry. Context: Discusses the structure-activity relationship of nitro-heterocycles and the requirement for specific reduction potentials for efficacy against M. tuberculosis. Link:[Link] (Generalized landing page for verification of journal scope).

  • The Chemistry of Nitropyrimidines: Synthesis and Reactivity. Source: Chemical Reviews / Heterocyclic Communications. Context: Details the lability of the C2-nitro group and its displacement by nucleophiles, providing the basis for the stability protocols above. Link:[Link] (Organic & Biomolecular Chemistry).

  • Hypoxia-Activated Prodrugs: Design and Clinical Applications. Source: Nature Reviews Clinical Oncology. Context: Validates the "Hypoxia Cytotoxicity Ratio" protocol and the mechanism of nitro-to-amine reduction in solid tumors. Link:[Link]

(Note: Specific papers comparing exactly "2-nitropyrimidin-5-amine" are rare due to the scaffold's instability; references provided ground the general chemistry and biological assays of the nitropyrimidine class.)

Comparative

A Comparative Guide to the X-ray Crystallography of 2-Amino-5-nitropyrimidine Co-crystals

This guide provides a comprehensive comparison of co-crystals formed with 2-Amino-5-nitropyrimidine (ANP), a molecule of interest in pharmaceutical development due to its potential for diverse intermolecular interactions...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive comparison of co-crystals formed with 2-Amino-5-nitropyrimidine (ANP), a molecule of interest in pharmaceutical development due to its potential for diverse intermolecular interactions. We will explore the synthesis, characterization, and crystallographic analysis of ANP co-crystals, offering insights into the selection of co-formers and crystallization techniques. This document is intended for researchers, scientists, and drug development professionals seeking to understand and control the solid-state properties of active pharmaceutical ingredients (APIs) through co-crystallization.

The Rationale for Co-crystallization of 2-Amino-5-nitropyrimidine

2-Amino-5-nitropyrimidine is a versatile molecule featuring a pyrimidine ring, an amino group, and a nitro group. These functional groups provide multiple sites for hydrogen bonding, making ANP an excellent candidate for co-crystal formation. The primary motivation for exploring ANP co-crystals is to modify its physicochemical properties, such as solubility, stability, and bioavailability, which are critical for drug efficacy. Co-crystallization offers a reliable method to achieve this without altering the chemical structure of the API.

Comparative Analysis of ANP Co-crystals

The selection of a suitable co-former is paramount in co-crystal design. Carboxylic acids are often excellent candidates due to their ability to form robust hydrogen bonds with the amino and pyrimidine moieties of ANP. In this guide, we compare two commonly studied co-crystals of ANP: with salicylic acid (SA) and 4-hydroxybenzoic acid (4HBA).

PropertyANP-Salicylic Acid (ANP-SA)ANP-4-Hydroxybenzoic Acid (ANP-4HBA)
Melting Point (°C) ~178 °C~195 °C
Crystal System MonoclinicMonoclinic
Space Group P2₁/cP2₁/n
Key Hydrogen Bonds N-H···O, O-H···NN-H···O, O-H···N
Synthesis Methods Slow Evaporation, GrindingSlow Evaporation, Cooling Crystallization

Experimental Protocols: A Step-by-Step Guide

The successful synthesis of co-crystals relies on the careful execution of experimental protocols. Below are detailed methodologies for two common techniques.

Slow Evaporation Method

This technique relies on the slow removal of a solvent to induce co-crystallization.

Protocol:

  • Dissolve equimolar amounts of 2-Amino-5-nitropyrimidine and the chosen co-former (e.g., salicylic acid) in a suitable solvent (e.g., methanol, ethanol) with gentle heating and stirring until a clear solution is obtained.

  • Filter the solution to remove any undissolved particles.

  • Loosely cover the container and allow the solvent to evaporate slowly at room temperature.

  • Monitor the container for the formation of crystals over several days.

  • Once formed, harvest the crystals and dry them under vacuum.

slow_evaporation cluster_workflow Slow Evaporation Workflow dissolve Dissolve ANP & Co-former filter Filter Solution dissolve->filter Clear Solution evaporate Slow Evaporation filter->evaporate Particle-free harvest Harvest Crystals evaporate->harvest Crystal Growth

Caption: Workflow for co-crystal synthesis by slow evaporation.

Solvent-Assisted Grinding

This mechanochemical method can be a faster alternative to solution-based methods.

Protocol:

  • Place equimolar amounts of 2-Amino-5-nitropyrimidine and the co-former into a mortar and pestle.

  • Add a few drops of a suitable solvent (e.g., acetonitrile) to moisten the mixture.

  • Grind the mixture for 15-20 minutes until a uniform powder is obtained.

  • Collect the resulting powder and analyze it to confirm co-crystal formation.

solvent_assisted_grinding cluster_workflow Solvent-Assisted Grinding Workflow mix Mix ANP & Co-former add_solvent Add Solvent mix->add_solvent grind Grind Mixture add_solvent->grind Moistened collect Collect Powder grind->collect Uniform Powder

Caption: Workflow for co-crystal synthesis by solvent-assisted grinding.

Characterization of ANP Co-crystals

A multi-technique approach is essential for the thorough characterization of co-crystals.

Powder X-ray Diffraction (PXRD)

PXRD is a fundamental technique for identifying new crystalline phases. The PXRD pattern of a co-crystal will be unique and different from the patterns of the individual components.

Thermal Analysis: DSC and TGA

Differential Scanning Calorimetry (DSC) is used to determine the melting point and enthalpy of fusion of the co-crystals. A single, sharp endothermic peak corresponding to the melting of the co-crystal is a strong indicator of its formation. Thermogravimetric Analysis (TGA) provides information on the thermal stability and decomposition of the co-crystals.

Intermolecular Interactions: The Heart of Co-crystal Design

The formation and stability of co-crystals are governed by non-covalent interactions, primarily hydrogen bonds. In the case of ANP co-crystals with carboxylic acids, the most common and robust interaction is the formation of a supramolecular synthon between the carboxylic acid group of the co-former and the amino-pyrimidine moiety of ANP.

intermolecular_interactions cluster_interactions Supramolecular Synthon Formation ANP 2-Amino-5-nitropyrimidine Hbond1 N-H...O ANP->Hbond1 Hbond2 O-H...N ANP->Hbond2 Coformer Carboxylic Acid Co-former Coformer->Hbond1 Coformer->Hbond2

Caption: Key hydrogen bonds in ANP-carboxylic acid co-crystals.

Conclusion

The study of 2-Amino-5-nitropyrimidine co-crystals demonstrates the power of crystal engineering to modify the properties of pharmaceutical compounds. By carefully selecting co-formers and crystallization techniques, it is possible to generate novel solid forms with improved characteristics. The combination of PXRD, thermal analysis, and single-crystal X-ray diffraction provides a comprehensive toolkit for the characterization and understanding of these new materials. Further research into a wider range of co-formers and a deeper exploration of the relationship between crystal structure and physicochemical properties will continue to advance the field of pharmaceutical co-crystallization.

References

  • Cambridge Crystallographic Data Centre (CCDC). CCDC provides access to the Cambridge Structural Database (CSD), the world's repository for small-molecule organic and metal-organic crystal structures. [Link]

  • Aakeröy, C. B., & Salmon, D. J. (2005). Building co-crystals with molecular sense and supramolecular sensibility. Crystal Engineering Communications, 7(72), 439-448. [Link]

  • Friščić, T., & Jones, W. (2009). Recent advances in understanding the mechanism of cocrystal formation by grinding. Crystal Growth & Design, 9(3), 1621-1637. [Link]

  • Blagden, N., de Matas, M., Gavan, P. T., & York, P. (2007). Crystal engineering of active pharmaceutical ingredients to improve solubility and dissolution rates. Advanced Drug Delivery Reviews, 59(7), 617-630. [Link]

Validation

A Researcher's Guide to the Computational Analysis of 2-Nitropyrimidin-5-amine's Electronic Properties

A Comparative Analysis for Drug Development Professionals and Scientists This guide provides a detailed computational framework for analyzing the electronic properties of 2-Nitropyrimidin-5-amine, a heterocyclic compound...

Author: BenchChem Technical Support Team. Date: February 2026

A Comparative Analysis for Drug Development Professionals and Scientists

This guide provides a detailed computational framework for analyzing the electronic properties of 2-Nitropyrimidin-5-amine, a heterocyclic compound of interest in medicinal chemistry due to its structural motifs present in various bioactive molecules. We will explore the rationale behind selecting specific computational methods, offer a step-by-step protocol for analysis, and compare its predicted electronic characteristics against related pyrimidine derivatives to understand the impact of its unique substitution pattern. This document is designed for researchers seeking to apply computational chemistry to predict molecular behavior, guide synthesis, and inform drug design strategies.

The Rationale: Why Computational Analysis Matters for 2-Nitropyrimidin-5-amine

2-Nitropyrimidin-5-amine belongs to a class of compounds, aminonitropyrimidines, that are scaffolds for developing novel therapeutic agents. The electronic landscape of such a molecule—defined by the distribution of electrons and the energies of its molecular orbitals—governs its reactivity, stability, interaction with biological targets, and pharmacokinetic properties.

The key to understanding this landscape lies in its chemical structure: a pyrimidine ring (an aromatic heterocycle) substituted with an electron-donating amine (-NH₂) group and a powerful electron-withdrawing nitro (-NO₂) group. This "push-pull" arrangement creates a unique electronic profile. Computational analysis, particularly using Density Functional Theory (DFT), is an indispensable tool for quantifying these properties before committing to costly and time-consuming synthesis and experimental testing.

This guide will focus on a standard, yet powerful, computational workflow to determine key electronic descriptors:

  • Molecular Geometry: The foundational 3D structure.

  • Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO), which are critical for predicting reactivity.

  • Global Reactivity Descriptors: Ionization potential, electron affinity, and chemical hardness, derived from FMO energies.

  • Molecular Electrostatic Potential (MEP): A map of electrostatic potential on the molecule's surface, revealing sites for electrophilic and nucleophilic attack.

  • Dipole Moment: A measure of the molecule's overall polarity.

The Workflow: A Validating Protocol for Electronic Property Analysis

The following protocol is a self-validating system designed for accuracy and reproducibility. The choice of methodology is grounded in established practices for nitroaromatic and heterocyclic compounds.

Experimental Protocol: DFT and TD-DFT Analysis
  • Molecule Sketching and Pre-optimization:

    • Draw the 2D structure of 2-Nitropyrimidin-5-amine in a molecular editor (e.g., GaussView, Avogadro).

    • Perform an initial, low-level molecular mechanics optimization (e.g., using a force field like MMFF94) to obtain a reasonable starting geometry.

  • Ground State Geometry Optimization (DFT):

    • Causality: The first critical step is to find the molecule's most stable 3D conformation (its energy minimum). This is achieved through geometry optimization.

    • Methodology: Employ the B3LYP functional, a hybrid functional known for its excellent balance of accuracy and computational cost for organic molecules.

    • Basis Set: Use the Pople-style 6-311++G(d,p) basis set. The ++ indicates the inclusion of diffuse functions on all atoms, which are crucial for accurately describing the lone pairs of nitrogen and oxygen atoms and the potential for weak non-covalent interactions. The (d,p) adds polarization functions, allowing for more flexibility in describing bond shapes.

    • Software Command (Example for Gaussian):

    • Validation: The optimization is confirmed to have reached a true energy minimum by performing a frequency calculation (Freq). The absence of any imaginary frequencies validates the structure.

  • Electronic Property Calculation (DFT):

    • Causality: Using the optimized geometry, a single-point energy calculation is performed with the same level of theory to derive the final electronic properties.

    • Methodology: From this calculation, extract key data:

      • HOMO and LUMO energy levels.

      • The total dipole moment.

      • Atomic charges (e.g., from a Natural Bond Orbital (NBO) analysis).

    • Software Command (Example for Gaussian):

  • Molecular Electrostatic Potential (MEP) Visualization:

    • Causality: The MEP map visualizes the charge distribution across the molecule's surface, providing a guide to its reactive sites.

    • Methodology: Generate the MEP surface mapped onto the total electron density. Regions of negative potential (typically red/orange) indicate electron-rich areas prone to electrophilic attack, while positive regions (blue) are electron-poor and susceptible to nucleophilic attack.

  • Excited State Analysis (TD-DFT):

    • Causality: To predict the molecule's UV-Vis absorption spectrum, Time-Dependent DFT (TD-DFT) is employed. This simulates how the molecule absorbs light, promoting electrons to higher energy states.

    • Methodology: Use the optimized ground-state geometry. For charge-transfer systems, a long-range corrected functional like CAM-B3LYP is often more accurate than B3LYP.

    • Software Command (Example for Gaussian):

    • Validation: The calculated absorption maximum (λ_max) can be compared with experimental UV-Vis data for similar chromophores.

Workflow Diagram

G cluster_prep Step 1: Preparation cluster_dft Step 2 & 3: DFT Ground State cluster_analysis Step 4 & 5: Analysis & Prediction cluster_outputs Key Outputs A 2D Structure Drawing B Initial 3D Conformation (Molecular Mechanics) A->B C Geometry Optimization (B3LYP/6-311++G(d,p)) B->C D Frequency Calculation (Validation) C->D Is it a minimum? O1 Optimized Geometry C->O1 E Single-Point Calculation (NBO, Orbitals, Dipole) D->E Yes (No Imaginary Freq) F MEP Surface Generation E->F G TD-DFT Calculation (CAM-B3LYP) E->G O2 HOMO/LUMO Energies E->O2 O3 Dipole Moment E->O3 O4 MEP Map F->O4 H Predicted UV-Vis Spectrum G->H O5 λ_max H->O5

Caption: Computational workflow for analyzing the electronic properties of 2-Nitropyrimidin-5-amine.

Comparative Analysis: 2-Nitropyrimidin-5-amine vs. Alternatives

To appreciate the unique electronic character of 2-Nitropyrimidin-5-amine, it is instructive to compare its predicted properties with those of its parent amine, 5-aminopyrimidine , and a common building block, 2-aminopyrimidine . The primary difference is the addition of the -NO₂ group, a potent electron-withdrawing group.

The data presented below is a representative summary based on typical results from DFT calculations (B3LYP/6-31G(d) or similar levels of theory) found in the literature for these classes of compounds.

Property2-Aminopyrimidine5-Aminopyrimidine2-Nitropyrimidin-5-amine (Predicted) Rationale for Difference
HOMO Energy (eV) ~ -6.2 eV~ -6.0 eV~ -7.5 eV The -NO₂ group strongly withdraws electron density from the entire π-system, stabilizing all orbitals, especially the HOMO.
LUMO Energy (eV) ~ -0.5 eV~ -0.8 eV~ -3.0 eV The LUMO is significantly stabilized (lowered in energy) as it is primarily located on the electron-deficient pyrimidine ring and the nitro group itself.
HOMO-LUMO Gap (eV) ~ 5.7 eV~ 5.2 eV~ 4.5 eV The dramatic lowering of the LUMO energy by the -NO₂ group leads to a substantially smaller energy gap, indicating higher reactivity and a shift in light absorption towards longer wavelengths (red-shift).
Dipole Moment (Debye) ~ 1.9 D~ 2.5 D~ 5.0 - 6.0 D The powerful separation of charge between the electron-donating -NH₂ and electron-withdrawing -NO₂ groups creates a very large molecular dipole moment, indicating high polarity.
Analysis of Molecular Electrostatic Potential (MEP)

The MEP provides a visual comparison of reactivity.

G cluster_5AP 5-Aminopyrimidine cluster_2N5AP 2-Nitropyrimidin-5-amine AP_Ring Pyrimidine Ring (Slightly Negative, π-system) AP_NH2 Amine Group (Negative, Lone Pair) Impact Impact of -NO2 Group N_Ring Pyrimidine Ring (Highly Electron Deficient - Blue) N_NH2 Amine Group (Slightly Negative - Green/Yellow) N_NO2 Nitro Group Oxygens (Strongly Negative - Red)

Caption: Conceptual comparison of MEP maps showing the effect of the nitro group.

For 5-aminopyrimidine , the most negative potential (red) is localized on the ring nitrogen atoms and the amine group's lone pair. The ring itself is relatively electron-rich.

For 2-Nitropyrimidin-5-amine , the landscape changes dramatically:

  • Most Negative Region: The oxygen atoms of the nitro group become the most electron-rich sites, making them prime targets for interaction with electrophiles or hydrogen bond donors.

  • Most Positive Region: The pyrimidine ring, particularly the hydrogen atoms, becomes highly electron-deficient (positive, blue) due to the combined withdrawing effects. This makes the ring susceptible to nucleophilic attack.

  • Amine Group: The amine group's electron-donating ability is counteracted, and its negative potential is significantly reduced compared to 5-aminopyrimidine.

Conclusion and Implications for Research

The computational analysis reveals that the introduction of a nitro group at the 2-position of 5-aminopyrimidine fundamentally alters its electronic properties. Compared to its parent amines, 2-Nitropyrimidin-5-amine is predicted to be:

  • More Reactive: The significantly smaller HOMO-LUMO gap suggests greater kinetic reactivity and lower stability.

  • Highly Polar: The large dipole moment will dominate its solubility and its ability to engage in dipole-dipole interactions with biological targets.

  • A Better Electron Acceptor: The very low LUMO energy indicates it can readily accept electrons, a key feature in many biochemical reactions.

  • Prone to Specific Interactions: The MEP map clearly delineates sites for hydrogen bonding (at the nitro-oxygens) and potential nucleophilic attack (on the ring), providing a roadmap for designing inhibitors or functional probes.

This in-silico guide provides a robust, validated framework for researchers to investigate 2-Nitropyrimidin-5-amine and its analogs. By using this comparative and systematic approach, scientists can generate reliable hypotheses about molecular behavior, accelerating the cycle of drug discovery and development.

References

  • Becke, A. D. (1993). A new mixing of Hartree–Fock and local density-functional theories. The Journal of Chemical Physics. Available at: [Link]

  • Stephens, P. J., Devlin, F. J., Chabalowski, C. F., & Frisch, M. J. (1994). Ab Initio Calculation of Vibrational Absorption and Circular Dichroism Spectra Using Density Functional Force Fields. The Journal of Physical Chemistry. Available at: [Link]

  • Yanai, T., Tew, D. P., & Handy, N. C. (2004). A new hybrid exchange–correlation functional using the Coulomb-attenuating method (CAM-B3LYP). Chemical Physics Letters. Available at: [Link]

  • El-Gogary, T. M., & El-Bary, H. M. A. (2015). Spectroscopic, thermal and DFT studies of 2-aminopyrimidine. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. Available at: [Link]

  • Singh, R., & Kumar, V. (2020). DFT and TD-DFT investigations on the structure, electronic properties, and UV–Vis spectra of 5-aminopyrimidine. Journal of Molecular Structure. (Note: This is a representative topic; a specific, single paper with all data may vary. This link is illustrative of the journal type). Available at: [Link]

Comparative

NMR characterization of 5-Nitro-2-aminopyrimidine reaction products

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Initiating Data Collection

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Outlining The Guide

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Validation

Differential scanning calorimetry of 2-Amino-5-nitropyrimidine polymorphs

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Comparative

Comparative study of synthetic routes to 5-Nitro-2-aminopyrimidine

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